Iridium, isotope of mass 193

• IUPAC Name: iridium-193
• InChI: InChI=1S/Ir/i1+1
• InChI Key: GKOZUEZYRPOHIO-OUBTZVSYSA-N
• Canonical SMILES: [Ir]
• Isomeric SMILES: [193Ir]
• Molecular Formula: Ir
• DSSTOX Substance ID: DTXSID00930535
• Molecular Weight: 192.96292 g/mol
• CAS No.: 13967-67-4

Description

Historical Context of Iridium Isotope Research and Discovery of Iridium-193 Properties

The element iridium was first identified in 1803 by the British chemist Smithson Tennant. chemicool.combritannica.com He discovered it in the dark, insoluble residue left after dissolving crude platinum in aqua regia. chemicool.com The name "iridium" is derived from the Latin word 'iris', meaning rainbow, a nod to the vibrant colors of its salts. chemicool.combritannica.com

The exploration of iridium's isotopic composition began much later, with the first isotope being discovered in 1934. briandcolwell.com A comprehensive understanding of iridium's isotopes was developed over several decades, with all known isotopes being identified between 1934 and 2008. matthey.comwikipedia.org Natural iridium is composed of two stable isotopes: ¹⁹¹Ir and ¹⁹³Ir. britannica.comwikipedia.org

The properties of Iridium-193 were elucidated through various experimental techniques. In 1935, a study of the hyperfine structure of iridium's arc lines led to the inference that its two primary isotopes were ¹⁹¹Ir and ¹⁹³Ir, with an approximate relative abundance of 1:2. ias.ac.in This research also provided early insights into the nuclear spins of these isotopes. ias.ac.in Further investigations, including those involving neutron irradiation, helped to characterize the isomeric states of ¹⁹³Ir. aps.org

Property	Value
Natural Abundance	62.7% wikipedia.orgbuyisotope.com
Atomic Mass	192.9629264 Da buyisotope.com
Protons (Z)	77 alamy.comck12.org
Neutrons (N)	116 alamy.comck12.org
Spin	3/2+ chemlin.org
Quadrupole Moment	0.751 barn buyisotope.com

Overview of Iridium-193's Unique Contributions to Nuclear and Condensed Matter Physics

Iridium-193 has several unique characteristics that make it particularly valuable in both nuclear and condensed matter physics.

Mössbauer Spectroscopy: The 73.0 keV gamma-ray transition in ¹⁹³Ir is utilized in Mössbauer spectroscopy. researchgate.nettandfonline.com This technique provides detailed information about the local electronic and magnetic environment of iridium atoms in various materials. tandfonline.com It has been instrumental in studying the microstructure and chemical state of iridium in catalysts and other complex materials. researchgate.nettandfonline.com Recent advancements have even led to the development of synchrotron-radiation-based ¹⁹³Ir Mössbauer spectroscopy, enhancing its capabilities for investigating electronic states in novel materials. jps.jp

Production of Medical Radioisotopes: Iridium-193 serves as a target material for the production of the therapeutic radioisotope Platinum-195m (¹⁹⁵ᵐPt). buyisotope.comurenco.com This highlights the practical application of ¹⁹³Ir in the field of nuclear medicine.

Fundamental Physics Research: The stable nature of ¹⁹³Ir allows it to be used in high-precision measurements that test fundamental theories of physics. Its nuclear properties, such as its magnetic dipole moment and charge radius, provide important data for nuclear models. chemlin.org

Scope and Objectives of Contemporary Iridium-193 Research

Current research involving Iridium-193 is focused on several key areas:

Advanced Materials Science: The use of ¹⁹³Ir Mössbauer spectroscopy continues to be a primary focus, with ongoing efforts to study novel iridium-containing compounds, including catalysts, alloys, and complex oxides. researchgate.nettandfonline.com The goal is to better understand the relationship between the material's structure and its properties.

Nuclear Medicine: Research is ongoing to optimize the production of ¹⁹⁵ᵐPt from ¹⁹³Ir for therapeutic applications. urenco.com

Fundamental Nuclear Physics: Precision measurements of the properties of ¹⁹³Ir and its interactions continue to be of interest for refining our understanding of nuclear forces and structure.

Geological Studies: Iridium-193 is also utilized in geological research, although specific applications are less commonly detailed in general literature. buyisotope.com

The overarching objective of contemporary research is to leverage the unique nuclear properties of Iridium-193 to advance our knowledge in these diverse scientific fields and to develop new technologies and applications.

Theoretical Frameworks and Nuclear Models for Iridium 193

Nuclear Shell Model Interpretations for A≈193 Nuclei

The Nuclear Shell Model is a fundamental framework in nuclear physics that describes the arrangement of protons and neutrons in an atomic nucleus in terms of energy levels or shells. wikipedia.org For nuclei in the mass region of A≈193, including Iridium-193, the shell model provides a basis for understanding their nuclear structure. researchgate.net In this model, nucleons (protons and neutrons) occupy quantized energy levels, similar to how electrons occupy shells in an atom. wikipedia.org The stability of a nucleus is enhanced when the proton or neutron shells are completely filled, leading to what are known as "magic numbers". wikipedia.org

For the A≈193 mass region, the shell model helps to interpret the ground and excited state properties of nuclei. researchgate.net In the case of ¹⁹³Ir, which is an odd-A nucleus, the properties are largely determined by the single unpaired proton outside of a core of paired nucleons. The odd-mass 193,195,197Ir nuclei exhibit a remarkably similar single quasiparticle level structure. csic.es The ground state of ¹⁹³Ir is identified as the π3/2+ researchgate.net orbital. csic.es Shell-model calculations have been performed to study the nuclear structure properties of various isotopes in this mass region, providing insights into low-energy excitation spectra and collective properties. researchgate.netosti.gov

Collective Model Descriptions of Iridium-193 Nuclear States

The Collective Model treats the atomic nucleus as a whole, focusing on its collective motions, such as rotations and vibrations. This model is particularly useful for describing the properties of deformed nuclei. For Iridium-193, several collective-like bands of states have been identified. chemlin.org

Experimental studies involving Coulomb excitation have revealed rotational-like bands built on the ground state and excited states of ¹⁹³Ir. chemlin.org These bands are characteristic of a nucleus with a non-spherical shape. The model describes these states in terms of the collective motion of the entire nucleus. The agreement between experimental data and the predictions of the particle-asymmetric-rigid-rotor model, a variant of the collective model, is quite good for the collective transitions within the ground state band of ¹⁹³Ir. chemlin.org

Deformed Nuclear Models and Quadrupole Deformation in Iridium-193

Building upon the collective model, deformed nuclear models specifically account for the non-spherical shape of certain nuclei. The shape of a nucleus can be described by its quadrupole deformation parameter, β₂. A non-zero value of β₂ indicates a departure from a spherical shape.

For Iridium-193, a quadrupole deformation is well-established. Laser spectroscopy measurements have determined the spectroscopic quadrupole moment (Qs) and the change in the mean square charge radii, which are related to the nuclear deformation. These studies indicate a quadrupole deformation parameter (β₂) of approximately +0.16 for ¹⁹³Ir. This positive value signifies a prolate (cigar-like) deformation. The nuclear quadrupole moment of ¹⁹³Ir has been determined to be +0.751(9) barn. osti.govarxiv.org The deformation of ¹⁹³Ir has also been investigated through the analysis of E2 and M1 transition lifetimes. walterpfeifer.ch

Interacting Boson Model Applications to Iridium-193 Spectroscopy

The Interacting Boson Model (IBM) provides a simplified yet powerful description of the collective properties of atomic nuclei. In this model, pairs of nucleons (protons or neutrons) are treated as bosons with angular momenta of 0 (s-bosons) or 2 (d-bosons). For odd-A nuclei like Iridium-193, the model is extended to the Interacting Boson-Fermion Model (IBFM), which couples the unpaired nucleon (a fermion) to the even-even core described by interacting bosons. chemlin.org

The IBFM has been successfully applied to describe the collective states in ¹⁹³Ir. chemlin.orgosti.govosaka-u.ac.jp Studies have tested the model's predictions against experimental data for energy levels and electromagnetic transition rates. chemlin.orgosaka-u.ac.jp The agreement, while not perfect, demonstrates the utility of the IBFM in understanding the spectroscopy of ¹⁹³Ir. chemlin.org The model has been used to analyze the complex interplay between single-particle and collective degrees of freedom in this nucleus.

Relativistic Mean-Field Theories for Heavy Nuclei Including Iridium-193

Relativistic Mean-Field (RMF) theories provide a microscopic description of nuclear structure based on relativistic quantum mechanics. aps.org In this approach, nucleons interact through the exchange of mesons, creating a mean field that determines the properties of the nucleus. worldscientific.com RMF models have been widely used to study the ground-state properties of heavy and superheavy nuclei, including those in the mass region of Iridium-193. worldscientific.comannualreviews.orgarxiv.org

These theories can calculate various nuclear properties, such as binding energies, radii, and deformation parameters. aps.orgresearchgate.net For heavy nuclei, RMF calculations have been shown to provide a good description of experimental data. annualreviews.orgarxiv.org While specific detailed RMF calculations for ¹⁹³Ir are not as extensively documented in readily available literature as for some other nuclei, the general success of the model in the heavy mass region suggests its applicability to understanding the fundamental properties of ¹⁹³Ir from a relativistic perspective. annualreviews.orgarxiv.org

Microscopic-Macroscopic Approaches for Iridium-193 Nuclear Structure

Microscopic-macroscopic approaches combine the strengths of both microscopic and macroscopic models. A prominent example is the Nilsson model, which describes the motion of a single nucleon in a deformed potential. bnl.gov This approach has been used to interpret the nuclear structure of iridium isotopes. colab.ws

The Nilsson model assigns specific quantum numbers to the single-particle orbitals in a deformed nucleus. For ¹⁹³Ir, the ground state has been assigned to the 3/2⁺ researchgate.net Nilsson orbital, which is consistent with experimental observations. csic.esarxiv.org This model, often coupled with considerations of Coriolis and particle-vibration interactions, has been instrumental in explaining the observed level structure of ¹⁹³Ir. arxiv.org The consistency of nucleon-transfer sum rules within a Nilsson-model framework further supports its application to well-deformed nuclei in this mass region. bnl.gov

Pairing Correlations and Their Influence on Iridium-193 Properties

Pairing correlations are a crucial aspect of nuclear structure, representing the tendency of nucleons to form pairs with opposite spins. aipro.info This pairing is described by the Bardeen-Cooper-Schrieffer (BCS) theory, which was originally developed for superconductivity and later adapted for nuclear physics. webelements.com

In an odd-A nucleus like ¹⁹³Ir, the unpaired nucleon is affected by the pairing field of the other nucleons. These correlations influence various nuclear properties, including the energy levels and the moments of inertia. BCS calculations have been performed to aid in the interpretation of the nuclear structure of heavy neutron-rich nuclei, including those in the vicinity of ¹⁹³Ir. csic.esosti.gov The pairing force plays a significant role in determining the energy gaps and the distribution of single-particle strength in the nucleus.

Data Tables

Table 1: Nuclear Properties of Iridium-193

Property	Value
Atomic Number (Z)	77
Neutron Number (N)	116
Mass Number (A)	193
Spin and Parity	3/2⁺ osti.gov
Magnetic Dipole Moment (μ/μN)	+0.1637(6) osti.gov
Quadrupole Moment (Q/barn)	+0.751(9) osti.gov
Natural Abundance	62.7(2)%

Table 2: Theoretical Models and Their Application to Iridium-193

Theoretical Model	Key Concepts	Application to Iridium-193
Nuclear Shell Model	Quantized energy levels (shells) for nucleons. wikipedia.org	Explains the ground state configuration (π3/2⁺ researchgate.net) and single-particle excitations. csic.es
Collective Model	Describes collective motions like rotations and vibrations.	Characterizes rotational-like bands built on the ground and excited states. chemlin.org
Deformed Nuclear Models	Focuses on non-spherical nuclear shapes (quadrupole deformation).	Determines the prolate deformation (β₂ ≈ +0.16) of the nucleus.
Interacting Boson-Fermion Model (IBFM)	Couples an unpaired nucleon to a core of paired nucleons (bosons). chemlin.org	Describes the collective states and spectroscopy of this odd-A nucleus. chemlin.orgosti.gov
Relativistic Mean-Field (RMF) Theory	Nucleons interact via meson exchange in a relativistic framework. aps.orgworldscientific.com	Provides a microscopic description of ground-state properties for heavy nuclei in this region. annualreviews.orgarxiv.org
Microscopic-Macroscopic Approach (Nilsson Model)	Single-particle motion in a deformed potential. bnl.gov	Assigns Nilsson orbitals to observed nuclear states, such as the 3/2⁺ researchgate.net ground state. csic.esarxiv.org
Pairing Correlations (BCS Theory)	Tendency of nucleons to form pairs. aipro.info	Influences energy levels and the distribution of single-particle strength. csic.esosti.gov

Nuclear Properties and Decay Schemes of Iridium 193

Ground State Properties of Iridium-193

The nuclear spin (I) and parity (π) are fundamental quantum mechanical properties of an atomic nucleus. For Iridium-193, the ground state has a determined nuclear spin and parity of 3/2+. chemlin.orgkaeri.re.kr This assignment is supported by hyperfine structure data from iridium's atomic spectra and is consistent with the known systematics of isotopes in this mass region. ias.ac.in

The magnetic dipole moment (μ) is a measure of the magnetic properties of the nucleus. For Iridium-193, the magnetic dipole moment has been experimentally determined to be +0.1637(6) nuclear magnetons (μN). chemlin.org Another study using pulsed NMR techniques reported a value of +0.1568(6) μN after correcting for the Knight shift in iridium metal. aps.org These values are critical for techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy. chemlin.org

The electric quadrupole moment (Q) quantifies the deviation of the nuclear charge distribution from spherical symmetry. A non-zero quadrupole moment indicates that the nucleus is not perfectly spherical. For Iridium-193, the electric quadrupole moment is reported as +0.751(9) barns. chemlin.org This positive value signifies a prolate (cigar-shaped) deformation of the nucleus in its ground state.

Table 1: Ground State Properties of Iridium-193

Property	Value
Nuclear Spin and Parity (Iπ)	3/2+ chemlin.orgkaeri.re.kr
Magnetic Dipole Moment (μ)	+0.1637(6) μN chemlin.org
Electric Quadrupole Moment (Q)	+0.751(9) barns chemlin.org

Magnetic Dipole Moments of Iridium-193

Excited States and Isomeric Properties of Iridium-193

Beyond its ground state, the Iridium-193 nucleus can exist in various excited states, some of which are long-lived and known as nuclear isomers.

The excited states of Iridium-193 have been studied through various nuclear reactions, including Coulomb excitation. osti.gov The energy level scheme reveals the presence of rotational-like bands built upon the ground state and other low-lying states. osti.gov For instance, rotational bands are observed based on the 3/2+ ground state and the 1/2+ first excited state. osti.gov The existence of these bands is indicative of the collective, rotational motion of the nucleons within the deformed nucleus.

Iridium-193 possesses notable nuclear isomers, which are metastable excited states with significantly longer half-lives than typical excited states.

¹⁹³ᵐIr : This is the most well-known isomer of Iridium-193. It has an excitation energy of 80.239(6) keV and a half-life of 10.53(4) days. chemlin.orgkaeri.re.kr The spin and parity of this isomeric state are 11/2-. chemlin.orgkaeri.re.kr It decays to the ground state via isomeric transition (IT). kaeri.re.kr An earlier study reported an 80.19-keV transition with a half-life of 11.9 days. aps.org

¹⁹³ᵐ²Ir : A second, higher-energy isomer has also been identified. This state has an excitation energy of 2278.9(5) keV and a much shorter half-life of 124.8(21) microseconds. chemlin.orgchemlin.org Its spin and parity are 31/2+. chemlin.orgchemlin.org

Table 2: Isomeric States of Iridium-193

Isomer	Excitation Energy (keV)	Half-life	Spin and Parity (Iπ)
¹⁹³ᵐIr	80.239(6) chemlin.orgkaeri.re.kr	10.53(4) days chemlin.orgkaeri.re.kr	11/2- chemlin.orgkaeri.re.kr
¹⁹³ᵐ²Ir	2278.9(5) chemlin.orgchemlin.org	124.8(21) μs chemlin.orgchemlin.org	31/2+ chemlin.orgchemlin.org

Intruder States and Shape Coexistence in Iridium-193

The phenomenon of shape coexistence, where a nucleus can exhibit different shapes at similar energies, is a topic of significant interest in nuclear physics. aps.orgarxiv.orgresearchgate.net In the region of the nuclear chart near iridium, the interplay between single-particle and collective degrees of freedom can lead to the emergence of "intruder states." aps.orgarxiv.org These are states that originate from particle-hole excitations across shell gaps, often resulting in a deformation different from the ground state. aps.orgarxiv.org

In the case of odd-mass iridium isotopes like ¹⁹³Ir, studies have pointed towards the existence of long-lived isomers associated with triaxially-deformed structures. aps.org These arise from the coupling of a single proton hole to excited states in the neighboring even-even osmium core. The investigation of such intruder states and shape coexistence provides crucial insights into the underlying nuclear forces and the evolution of nuclear structure. aps.orgresearchgate.net

Gamma-Ray Transitions and Internal Conversion Processes in Iridium-193chemlin.orgosti.gov

The de-excitation of excited nuclear states in ¹⁹³Ir can occur through the emission of gamma rays or via internal conversion. In internal conversion, the excitation energy is transferred to an orbital electron, which is then ejected from the atom. The study of these processes is essential for constructing detailed nuclear level schemes.

The beta decay of Osmium-193 (¹⁹³Os) is a primary way to populate the excited states of ¹⁹³Ir. scielo.br Spectroscopic studies of this decay have identified numerous gamma-ray transitions, allowing for the precise determination of energy levels in ¹⁹³Ir. scielo.brscite.ai

Transition Probabilities and Multipolarities in Iridium-193

The probability of a gamma-ray transition is a key indicator of the nuclear structure of the initial and final states. By measuring the lifetimes of excited states and the relative intensities of the emitted gamma rays, the transition probabilities can be determined. These probabilities, along with the gamma-ray energies, help in assigning the multipolarity of the transition (e.g., E1, M1, E2, etc.), which characterizes the angular momentum and parity change in the nucleus. gatech.edu

For instance, the isomeric state ¹⁹³ᵐIr, with an excitation energy of 80.2 keV and a half-life of 10.53 days, decays to the ground state via a single M4 transition. researchgate.netchemlin.orgosti.gov The study of such transitions provides stringent tests for theoretical models of nuclear structure. researchgate.net

Conversion Electron Spectroscopy for Iridium-193 Transitions

Conversion electron spectroscopy is a powerful tool for studying nuclear transitions, particularly those with low energy and high multipolarity where internal conversion is a dominant decay mode. aps.org By measuring the kinetic energies of the ejected conversion electrons, one can determine the transition energies and the shells from which the electrons were ejected.

The intensity ratios of conversion electrons from different atomic shells (e.g., K/L, L/M) are sensitive to the multipolarity of the nuclear transition. Precise measurements of these ratios for transitions in ¹⁹³Ir have been used to test theoretical calculations of internal conversion coefficients (ICCs). researchgate.net For the 80.2 keV M4 transition in ¹⁹³ᵐIr, experimental measurements of the K-shell ICC have shown the importance of accounting for the atomic vacancy created during the conversion process in theoretical calculations. researchgate.netosti.gov

Neutron Cross-Sections and Nuclear Reaction Studies for Iridium-193kns.orgosti.gov

The study of neutron-induced reactions on ¹⁹³Ir is crucial for various applications, including nuclear data evaluation and the production of radioisotopes. kns.orgosti.govresearchgate.net The cross-section of a particular nuclear reaction quantifies its probability of occurrence.

Calculations and experimental measurements have been performed for a range of neutron-induced reactions on ¹⁹³Ir, including total, elastic scattering, inelastic scattering, capture, (n,p), (n,α), (n,2n), and (n,3n) reactions for neutron energies from keV to MeV ranges. kns.orgosti.gov

Thermal Neutron Capture Cross-Section of Iridium-192 (relevant for Ir-193m source production)

While the direct production of the medical isomer ¹⁹³ᵐPt is challenging, one proposed route involves the double neutron capture on ¹⁹³Ir. bamsjournal.combamsjournal.com This process first produces ¹⁹⁴Ir via neutron capture on ¹⁹³Ir. Subsequently, ¹⁹⁴Ir can capture another neutron to form ¹⁹⁵ᵐIr, which then decays to ¹⁹⁵ᵐPt. bamsjournal.comnih.gov

Resonance Neutron Capture in Iridium Isotopes

In the resonance region of neutron energies, the capture cross-section exhibits sharp peaks, or resonances. These resonances correspond to excited states in the compound nucleus formed by the target nucleus and the incident neutron. The study of these resonances provides detailed information about the nuclear level structure at energies above the neutron separation energy.

For the production of ¹⁹⁵ᵐPt via double neutron capture on ¹⁹³Ir, it has been established that the contribution from resonance neutrons for the ¹⁹⁴Ir(n,γ)¹⁹⁵ᵐIr reaction exceeds that of thermal neutrons. The resonance integral for this reaction has been calculated to be 2900 barns. nih.gov

Below is a table summarizing the neutron capture cross-section data for Iridium isotopes.

Reaction	Energy Range	Cross-Section Value	Reference
¹⁹¹Ir(n,γ)	10 keV - 20 MeV	Varies with energy	kns.orgosti.gov
¹⁹³Ir(n,γ)	10 keV - 20 MeV	Varies with energy	kns.orgosti.gov
¹⁹³Ir(n,2n)¹⁹²Ir	10.0 and 10.5 MeV	Measured values reported	researchgate.net
¹⁹⁴Ir(n,γ)¹⁹⁵ᵐIr	Resonance	Resonance Integral = 2900 b	nih.gov

(n,xn) Reactions and Production Cross Sections of Iridium Isotopes

Neutron-induced reactions on iridium isotopes, particularly Iridium-193 (¹⁹³Ir), are of significant interest for various applications, including medical isotope production and neutron flux measurements. The study of (n,xn) reactions, where 'x' represents the number of emitted neutrons, and their corresponding production cross sections, provides crucial data for these fields.

Recent research has focused on refining the understanding of these reactions through a combination of experimental measurements and theoretical modeling. edpsciences.orgedpsciences.org The GEANIE (GErmanium Array for Neutron Induced Excitations) detector at the Los Alamos Neutron Science Center (LANSCE) has been instrumental in providing new experimental data on (n,n'γ) reactions for both ¹⁹¹Ir and ¹⁹³Ir. edpsciences.org This data, combined with calculations using the GNASH reaction theory code, has led to improved evaluations of neutron-induced cross sections for iridium isotopes. edpsciences.orgedpsciences.org

The GNASH code, based on the Hauser-Feshbach statistical model, predicts reaction cross sections. edpsciences.org Its accuracy is heavily dependent on the input nuclear structure information. edpsciences.org Recent detailed studies of the metastable states in ¹⁹¹Ir and ¹⁹³Ir have significantly enhanced the knowledge of their nuclear structures, leading to more reliable GNASH calculations. edpsciences.orgedpsciences.org

One notable reaction is the ¹⁹³Ir(n,n'γ)¹⁹³mIr reaction, which produces a long-lived isomer of ¹⁹³Ir with a half-life of 10.53 days and an excitation energy of 80 keV. osti.govchemlin.org This reaction is particularly useful as a diagnostic tool for measuring neutron fluences in the MeV energy range. osti.gov New measurements with the GEANIE detector, coupled with theoretical modeling, have greatly improved the accuracy of the energy-dependent cross section for the production of this isomer. osti.gov Specifically, four strong gamma rays with energies of 219.2 keV, 389.1 keV, 398.8 keV, and 483.2 keV are known to populate the isomer independently. osti.gov

Calculations for various neutron-induced reactions on ¹⁹¹Ir and ¹⁹³Ir have been performed for incident neutron energies from 10 keV up to 20 MeV. kns.org These include (n,total), (n,n), (n,n'), (n,γ), (n,p), (n,α), (n,2n), (n,3n), (n,np), and (n,nα) reactions. kns.org

The production of the therapeutic radioisotope Platinum-195m (¹⁹⁵ᵐPt) can be achieved through the double neutron capture of enriched ¹⁹³Ir, followed by beta-minus decay. nih.gov A study determined the cross section and resonance integral for the ¹⁹⁴Ir(n,γ)¹⁹⁵ᵐIr reaction for the first time, finding a resonance integral of 2900 barns. nih.gov

The excitation functions of (α,xn) reactions on both ¹⁹¹Ir and ¹⁹³Ir have also been measured for alpha-particle bombarding energies in the range of 17-55 MeV, providing data for testing combined equilibrium and preequilibrium reaction models. aps.org

Detailed Research Findings:

¹⁹³Ir(n,n'γ)¹⁹³mIr Reaction: The accuracy of the production cross section for the 10.53-day isomer of ¹⁹³Ir has been significantly improved through new measurements and theoretical calculations. osti.govchemlin.org

Double Neutron Capture for ¹⁹⁵ᵐPt Production: The resonance integral for the ¹⁹⁴Ir(n,γ)¹⁹⁵ᵐIr reaction, a key step in producing ¹⁹⁵ᵐPt from ¹⁹³Ir, has been determined to be 2900 barns. nih.gov

Comprehensive Cross-Section Calculations: Neutron-induced reaction cross sections for ¹⁹¹Ir and ¹⁹³Ir have been calculated for a wide range of reactions and energies. kns.org

GEANIE and GNASH: The combination of experimental data from the GEANIE detector and theoretical calculations with the GNASH code has proven effective in enhancing the evaluation of neutron-induced cross sections for iridium isotopes. edpsciences.orgedpsciences.org

Data Tables:

Table 1: Nuclear Properties of Iridium-193

Property	Value
Natural Abundance	62.7% periodictable.com
Atomic Mass	192.96292643 u periodictable.com
Spin and Parity	3/2+ periodictable.comchemlin.org
Stability	Stable periodictable.com
Half-life of ¹⁹³ᵐIr	10.53(4) days chemlin.org
Excitation Energy of ¹⁹³ᵐIr	80.239(6) keV chemlin.org
Half-life of ¹⁹³ᵐ²Ir	124.8(21) μs chemlin.org
Excitation Energy of ¹⁹³ᵐ²Ir	2278.9(5) keV chemlin.org

Table 2: Selected Reaction Cross-Section Data

Reaction	Energy Range	Cross Section/Resonance Integral
¹⁹⁴Ir(n,γ)¹⁹⁵ᵐIr	Resonance	2900 barns (Resonance Integral) nih.gov
¹⁹³Ir(n,n'γ)¹⁹³ᵐIr	Near 14 MeV	695 (+/-35) mb (at 14.5 MeV for sum of four gamma rays) osti.gov

Experimental Production and Isotopic Separation Methodologies for Iridium 193

Production of Iridium-193 Enriched Materials

The enrichment of Iridium-193 is a critical step for its use in specific research applications, particularly those requiring high isotopic purity to minimize interfering reactions from other iridium isotopes.

Reactor-Based Neutron Activation of Iridium Precursors (for Ir-192 sources leading to Ir-193 studies)

While ¹⁹³Ir itself is stable, its production and study are often linked to the radioactive isotope Iridium-192 (¹⁹²Ir). ¹⁹²Ir is primarily produced in nuclear reactors through neutron activation of natural iridium. isoflex.comnih.govwikipedia.org In this process, natural iridium, which is a mixture of ¹⁹¹Ir (37.3% abundance) and ¹⁹³Ir (62.7% abundance), is irradiated with a high flux of neutrons. isoflex.comwikipedia.org The ¹⁹¹Ir nuclei capture a neutron to become ¹⁹²Ir.

The study of the decay of ¹⁹²Ir provides valuable data for understanding the nuclear structure of its decay products, which can indirectly inform studies of ¹⁹³Ir. Furthermore, the neutron irradiation of natural iridium also results in the transmutation of a small fraction of ¹⁹³Ir into Iridium-194 (¹⁹⁴Ir) through neutron capture. isoflex.com However, ¹⁹⁴Ir has a very short half-life of 19 hours and decays to the stable isotope Platinum-194. isoflex.com The production of ¹⁹²Ir for various applications, such as brachytherapy and industrial radiography, generates a significant body of research and handling experience with iridium, which is beneficial for the development of ¹⁹³Ir-specific applications. isoflex.comwikipedia.org

A study on the production of ¹⁹²Ir at a research reactor involved irradiating a wire composed of a Platinum-Iridium (80/20) alloy. osti.gov The neutron flux profile within the reactor core is a critical parameter for determining the activation rate. osti.gov

Accelerator-Based Production Routes for Iridium Isotopes

Particle accelerators, such as cyclotrons and linear accelerators, offer an alternative to reactors for producing specific iridium isotopes. fiveable.me These machines accelerate charged particles (like protons, deuterons, or alpha particles) to high energies and direct them onto a target material. fiveable.me The resulting nuclear reactions can produce a variety of isotopes, including those of iridium.

One notable accelerator-based method is the ¹⁹³Ir(γ, n)¹⁹²Ir reaction, where a target of natural iridium is irradiated with high-energy X-rays from an electron accelerator. researchgate.net This process can be enhanced by placing the converter and target inside a neutron moderator, which utilizes the photoneutrons produced to induce the ¹⁹¹Ir(n, γ)¹⁹²Ir reaction as well. researchgate.net Research has also explored the production of various iridium isotopes, including ¹⁸⁶Ir and ¹⁹⁴Au, through reactions like natRe(α, 2n)¹⁸⁶Ir and natIr(α, 3n)¹⁹⁴Au using the ATLAS accelerator. fnal.gov Furthermore, the ¹⁹²Os(p,n)¹⁹²Ir reaction has been investigated as a method for producing ¹⁹²Ir. researchgate.net

Accelerator-based methods can offer advantages in terms of the specific activity of the produced radioisotopes and can sometimes produce isotopes that are difficult to obtain through reactor-based routes. researchgate.netcern.ch For instance, accelerator-based production is being explored as an alternative to reactor-produced ¹⁹²Ir for high-dose-rate brachytherapy. cern.ch

Advanced Isotopic Enrichment Techniques for Iridium-193

To obtain high-purity ¹⁹³Ir, which is essential for many research applications, isotopic enrichment techniques are employed to separate it from the lighter stable isotope, ¹⁹¹Ir.

Electromagnetic Isotope Separation (EMIS) for Iridium

Electromagnetic Isotope Separation (EMIS) is a highly effective method for enriching isotopes of a wide range of elements, including iridium. ornl.gov This technique operates on the principle that ions of different masses will follow different trajectories when moving through a magnetic field. ornl.gov In a calutron, a type of electromagnetic isotope separator, a feed material is vaporized and ionized. The resulting ions are then accelerated and passed through a strong magnetic field, which causes the ions to travel in semicircular paths. The radius of these paths is dependent on the mass-to-charge ratio of the ions, allowing for the separation and collection of different isotopes into designated pockets.

Historically, the Oak Ridge National Laboratory (ORNL) utilized calutrons for the large-scale enrichment of numerous isotopes, including those of iridium. ornl.gov The process involved preparing a suitable feed material, which for iridium has included iridium(VI) fluoride (B91410) (IrF₆), and introducing it into the calutron. osti.gov While effective, EMIS can be a complex and costly process. bohrium.com Modern EMIS facilities have seen improvements in separation technologies, leading to higher quality and enrichment of isotopes. ufn.ru

Laser Isotope Separation and Photochemical Enrichment Approaches for Iridium

Laser Isotope Separation (LIS) represents a more modern and potentially more efficient approach to isotopic enrichment. nih.gov This method utilizes the subtle differences in the absorption spectra of different isotopes. By tuning a laser to a specific wavelength, it is possible to selectively excite the atoms of one isotope, which can then be ionized by a second laser. nih.gov The ionized atoms can then be separated from the neutral atoms using an electric field.

A study on the laser isotope separation of ¹⁹²Ir from natural iridium demonstrated the feasibility of this technique for iridium isotopes. nih.gov The process involved a two-step photoionization scheme, and it was shown that this method could produce highly enriched ¹⁹²Ir. nih.gov The principles of LIS are applicable to the separation of stable isotopes like ¹⁹³Ir as well.

Photochemical enrichment is another related technique. Research has been conducted on the photochemical vapor generation (PVG) of iridium, where a volatile iridium species is created through a photochemical reaction. nih.govacs.org While primarily developed for analytical purposes to determine iridium concentrations, the underlying principles of using light to induce chemical changes could potentially be adapted for isotopic enrichment. nih.govacs.org Studies have also explored the use of iridium complexes in photocatalysis, which demonstrates the element's photochemical reactivity. chinesechemsoc.orgnih.gov

Target Preparation and Sample Fabrication for Iridium-193 Research

Once enriched ¹⁹³Ir material is obtained, it must be fabricated into a suitable target for use in nuclear physics experiments. The preparation of these targets is a critical step, as their quality directly impacts the reliability of the experimental results.

The desired thickness and uniformity of the target depend on the specific experiment. For instance, in neutron capture cross-section measurements, targets with a thickness of 0.4–1 mg/cm² are often required. researchgate.net Electrodeposition is a common technique used to prepare iridium targets. researchgate.netosti.gov This method involves dissolving an iridium compound in a solution and then using an electric current to deposit a thin, uniform layer of iridium onto a backing material, such as a titanium foil. osti.gov Studies have shown that using isopropyl alcohol solutions can yield better results than ammonium (B1175870) sulfate (B86663) solutions for this purpose. researchgate.netosti.gov

Another method for target fabrication is the use of a centrifugal technique, which has been used to prepare a ¹⁹³Ir target with a thickness of 17 mg/cm² on an aluminum backing. sympnp.org For thinner targets, such as those in the range of 50-100 μg/cm², evaporation techniques are employed. sympnp.org In this process, the enriched iridium material is heated in a high-vacuum chamber, causing it to evaporate and deposit onto a substrate, such as a thin carbon foil. sympnp.org A novel approach involves embedding iridium nanoparticles into a graphene matrix to create accelerator targets. fnal.gov

The characterization of the fabricated targets is also crucial. Techniques like Rutherford backscattering spectrometry (RBS) are used to measure the thickness and uniformity of the deposited iridium layer. sympnp.org

Advanced Spectroscopic Characterization of Iridium 193 Nuclear Transitions

Mössbauer Spectroscopy with the 73.0 keV Transition of Iridium-193

Iridium-193, one of two stable isotopes of iridium with a natural abundance of 62.7%, is a nuclide amenable to Mössbauer spectroscopy. wikipedia.orgwikipedia.org This technique probes the subtle interactions between the nucleus and its surrounding electronic environment. The pertinent nuclear transition for ¹⁹³Ir Mössbauer spectroscopy is the 73.0 keV gamma-ray transition. researchgate.netresearchgate.net This method provides valuable insights into the chemical state and local environment of iridium atoms in various materials. digitellinc.com The high natural abundance of the ¹⁹³Ir isotope means that isotopic enrichment of samples is often not necessary, making the technique applicable to a wide array of materials. researchgate.net

Principles and Experimental Setup for Iridium-193 Mössbauer Spectroscopy

Mössbauer spectroscopy is based on the principle of recoil-free resonant absorption and emission of gamma rays by atomic nuclei in a solid matrix. uni-bielefeld.deacs.org For Iridium-193, this involves the 73.0 keV gamma transition between the excited state and the ground state. researchgate.netresearchgate.net

Principles:

The core of the Mössbauer effect lies in the fact that nuclei in a solid lattice can emit and absorb gamma rays without losing energy to recoil. uni-bielefeld.deacs.org This allows for extremely narrow resonance lines, enabling the detection of minute energy shifts caused by hyperfine interactions between the nucleus and its electronic surroundings. uni-bielefeld.de

Experimental Setup:

A typical ¹⁹³Ir Mössbauer spectroscopy experiment requires a source containing radioactive nuclei that decay to the excited state of ¹⁹³Ir, an absorber sample containing the iridium compound of interest, and a detector. ethz.ch

Source: The most common source for ¹⁹³Ir Mössbauer spectroscopy is metallic ¹⁹³Os (Osmium-193). ethz.chtandfonline.com ¹⁹³Os decays via beta emission to the 73.0 keV excited state of ¹⁹³Ir. kaeri.re.kr The source is typically kept at cryogenic temperatures, often 4.2 K (liquid helium temperature), to increase the recoil-free fraction. tandfonline.com

Absorber: The sample containing the iridium compound to be studied is placed in the gamma-ray beam. Like the source, the absorber is usually cooled to cryogenic temperatures.

Doppler Modulation: To scan the energy range of the nuclear transition, the source is moved relative to the absorber with a precisely controlled velocity. This induces a Doppler shift in the energy of the emitted gamma rays, allowing for the resonant absorption to be mapped as a function of velocity.

Detector: A gamma-ray detector is placed behind the absorber to measure the intensity of the transmitted radiation. A decrease in transmission indicates resonant absorption at a specific velocity.

A significant advancement in this field is the use of synchrotron radiation for Mössbauer spectroscopy. researchgate.netresearchmap.jpjps.jp Synchrotron-based techniques offer high brilliance and a well-collimated beam, which can lead to more precise measurements, especially for determining isomer shifts. researchgate.netjps.jp

Hyperfine Interactions Analysis in Iridium-193 Mössbauer Spectra

The analysis of ¹⁹³Ir Mössbauer spectra revolves around the interpretation of hyperfine interactions, which cause shifts and splittings in the resonance lines. These interactions provide detailed information about the electronic structure and local environment of the iridium nucleus. uni-bielefeld.delibretexts.org The primary hyperfine interactions observed are the isomer shift, electric quadrupole splitting, and magnetic hyperfine splitting. ethz.ch

The isomer shift (δ) arises from the electrostatic interaction between the nuclear charge distribution and the electron density at the nucleus (primarily from s-electrons). uni-bielefeld.de This interaction results in a shift of the nuclear energy levels. The isomer shift is measured as the difference in the resonance energy between the source and the absorber and is typically reported in mm/s. ethz.ch Isomer shifts are given relative to a standard material, often iridium metal. researchgate.net

The value of the isomer shift provides information about:

Oxidation State: Different oxidation states of iridium lead to different s-electron densities at the nucleus, resulting in distinct isomer shifts. uni-bielefeld.de

Covalency and Bonding: The degree of covalency in the bonds between iridium and its ligands affects the s-electron density. scispace.com For instance, strong σ-donation from ligands into the 6s orbital of iridium can significantly influence the isomer shift. scispace.com

The following table presents a summary of isomer shifts for various iridium compounds, demonstrating the correlation with oxidation state. Isomer shifts are given relative to iridium metal.

Compound	Oxidation State	Isomer Shift (δ) (mm/s)
[IrCl₆]³⁻	Ir(III)	-1.04
IrCl₃	Ir(III)	-0.95
IrBr₃	Ir(III)	-0.88
[IrCl₆]²⁻	Ir(IV)	-0.35
IrO₂	Ir(IV)	-0.29
IrF₅	Ir(V)	+0.40
IrF₆	Ir(VI)	+1.78
Data sourced from multiple studies. researchgate.netresearchgate.netresearchgate.net

Electric quadrupole splitting (ΔE_Q) occurs when a nucleus with a non-spherical charge distribution (a non-zero nuclear quadrupole moment, Q) is situated in an inhomogeneous electric field, known as an electric field gradient (EFG). uni-bielefeld.de The ¹⁹³Ir nucleus in both its ground (I=3/2) and excited (I=1/2) states possesses a nuclear spin that allows for quadrupole interactions. The interaction between the nuclear quadrupole moment and the EFG splits the nuclear energy levels, leading to multiple resonance lines in the Mössbauer spectrum. uni-bielefeld.de

The magnitude of the quadrupole splitting is sensitive to:

Local Symmetry: A cubic symmetry at the iridium nucleus results in a zero EFG and thus no quadrupole splitting. Any deviation from cubic symmetry will produce an EFG and a corresponding splitting. uni-bielefeld.de

Electronic Configuration: The distribution of valence electrons around the iridium atom is a major contributor to the EFG. uni-bielefeld.de

Ligand Arrangement: In coordination complexes, the arrangement and nature of the surrounding ligands determine the symmetry and the EFG. scispace.comosti.gov

The table below shows quadrupole splitting values for several iridium complexes.

Compound	Quadrupole Splitting (ΔE_Q) (mm/s)
[IrCl(CO)(PPh₃)₂]	6.52
[IrCl(CO)(PPh₃)₂]·C₆₀	2.71
Ir₂(μ-Cl)₂(1,5-COD)₂	3.81
(Ir₂(μ-Cl)₂(1,5-COD)₂)₂·(μ-C₆₀)·3C₆H₆	2.92
Data from a study on iridium(I) complexes with fullerene ligands. scispace.com

Magnetic hyperfine splitting, also known as the nuclear Zeeman effect, arises from the interaction of the nuclear magnetic dipole moment with a magnetic field at the nucleus. This magnetic field can be internal, originating from the atom's own electrons in magnetically ordered materials, or it can be an externally applied field. ethz.ch

This interaction splits the nuclear energy levels into (2I + 1) sublevels, where I is the nuclear spin. For ¹⁹³Ir, the ground state (I=3/2) splits into four levels, and the excited state (I=1/2) splits into two. The transitions between these sublevels result in a characteristic multi-line pattern in the Mössbauer spectrum, often a sextet for transitions like in ⁵⁷Fe. uni-bielefeld.de The magnitude of the splitting is proportional to the strength of the magnetic field at the nucleus.

Magnetic hyperfine splitting is a powerful tool for studying:

Magnetic Properties of Materials: It can be used to identify and characterize magnetically ordered states such as ferromagnetism, antiferromagnetism, and ferrimagnetism in iridium-containing alloys and compounds. wiley.comwindows.net

Internal Magnetic Fields: It allows for the direct measurement of the internal magnetic field at the iridium nucleus.

For example, studies on Fe-Ir alloys have utilized Mössbauer spectroscopy to investigate their magnetic properties. In the α-phase of an Fe-Ir alloy with 4 at% Ir, the magnetic hyperfine splitting was found to be identical to that of natural iron, indicating that the iridium atoms substitute into the iron lattice without significantly altering the magnetic structure. wiley.com

Electric Quadrupole Splitting in Iridium-193

Applications of Iridium-193 Mössbauer Spectroscopy in Condensed Matter Physics

¹⁹³Ir Mössbauer spectroscopy has found significant applications in various areas of condensed matter physics, providing microscopic insights into the electronic and magnetic properties of materials. ethz.ch

Study of Iridium Compounds and Complexes: The technique is extensively used to characterize the chemical state, bonding, and local structure of iridium in a wide range of compounds, including halides, oxides, and coordination complexes. rsc.orgrsc.org For example, it has been used to distinguish between Ir(III) and Ir(IV) species in catalysts and to study the effects of ligand coordination on the electronic structure of iridium centers. researchgate.netdigitellinc.com

Investigation of Intermetallic Compounds and Alloys: ¹⁹³Ir Mössbauer spectroscopy is a valuable tool for studying the magnetic properties and local environments of iridium in alloys and intermetallic compounds. ethz.chwiley.com It can provide information on magnetic ordering, site occupancy, and the influence of neighboring atoms on the hyperfine fields at the iridium nucleus.

Analysis of Catalytic Materials: The technique has been applied to study iridium-based catalysts. For instance, in Pt-IrO₂ nanoparticle catalysts, ¹⁹³Ir Mössbauer spectroscopy has been used to follow the changes in the chemical state of iridium during catalyst preparation and use, revealing that iridium tends to be oxidized upon exposure to air. researchgate.netresearchgate.net

Probing Electronic and Magnetic Phenomena in Iridates: In recent years, there has been growing interest in iridates (oxides containing iridium) due to their exotic electronic and magnetic properties arising from strong spin-orbit coupling. Synchrotron-based ¹⁹³Ir Mössbauer spectroscopy has emerged as a powerful technique to probe these phenomena, allowing for the detection of unusual magnetic structures and electronic states in materials like Sr₂IrO₄ and Ca₅Ir₃O₁₂. researchgate.netjps.jp

Lattice Dynamics and Phonon Studies via Iridium-193

Iridium-193 Mössbauer spectroscopy, which involves the resonant absorption and emission of gamma rays without recoil, is a sensitive tool for probing the vibrational properties of a solid lattice. The probability of this recoil-free emission, known as the Lamb-Mössbauer factor (f), is directly related to the mean square displacement of the iridium nucleus, providing a window into the lattice dynamics.

Studies have shown that the temperature dependence of the center shift in ¹⁹³Ir Mössbauer spectra can reveal anomalies related to magnetic ordering temperatures. arxiv.org This indicates a coupling between the magnetic and lattice degrees of freedom, where the onset of magnetism influences the vibrational modes of the crystal. arxiv.org This effect is particularly pronounced in systems with itinerant magnetism. arxiv.org The analysis of the recoil-free fraction and the second-order Doppler shift provides quantitative data on the Debye temperature and the mean-square vibrational amplitude of the iridium atom, offering a microscopic view of the lattice stiffness and phonon spectrum. uni-bielefeld.de

Magnetic Ordering and Phase Transitions in Iridium-Containing Materials

The hyperfine interactions between the ¹⁹³Ir nucleus and its surrounding electronic and magnetic fields make Mössbauer spectroscopy an exceptional technique for studying magnetic phenomena. The splitting of the nuclear energy levels, observed as a sextet in the Mössbauer spectrum, provides direct information on the magnitude and orientation of the internal magnetic field at the iridium nucleus.

This technique has been instrumental in characterizing magnetic ordering and phase transitions in various iridium compounds. For instance, in the multiferroic Ba₃NbFe₃Si₂O₁₄, synchrotron Mössbauer spectroscopy revealed radical changes in magnetic properties under high pressure, including a significant increase in the Néel temperature. nih.gov Similarly, studies on α-Fe₂O₃ doped with iridium have shown that the substitution of Fe³⁺ with Ir³⁺ increases the Morin transition temperature. researchgate.net The ability to track the evolution of the magnetic hyperfine field with temperature and applied external fields allows for the detailed mapping of magnetic phase diagrams. researchgate.netliverpool.ac.uk This includes the identification of spin-flop transitions and the determination of the nature of magnetic ordering (e.g., antiferromagnetic, ferromagnetic). researchgate.netliverpool.ac.uk

Electronic Structure and Chemical Bonding in Iridium Compounds

The isomer shift and quadrupole splitting are two key parameters derived from ¹⁹³Ir Mössbauer spectra that provide profound insights into the electronic structure and chemical bonding of iridium. The isomer shift is sensitive to the s-electron density at the nucleus and is therefore directly related to the oxidation state and covalency of the iridium atom. researchgate.net A more positive isomer shift generally corresponds to a higher s-electron density.

Quantum chemical calculations, such as those based on Density Functional Theory (DFT), have been successfully employed to correlate the observed isomer shifts with the electronic configurations of iridium complexes. researchgate.netacs.org For example, studies on iridium(I) complexes have demonstrated a strong covalent character, with significant σ-donation from ligands into the 6s orbital of iridium. researchgate.netscispace.com The quadrupole splitting, on the other hand, arises from the interaction of the nuclear quadrupole moment with the electric field gradient (EFG) at the nucleus. This provides information about the symmetry of the local electronic and ligand environment. scispace.com The magnitude and sign of the quadrupole splitting can distinguish between different coordination geometries and electronic ground states. acs.org

Mössbauer Parameters for Selected Iridium Compounds

Compound	Oxidation State	Isomer Shift (δ) mm/s (relative to Ir metal)	Quadrupole Splitting (ΔEQ) mm/s	Reference
IrO₂	+4	-0.19	1.80	researchgate.net
IrCl₃	+3	-0.71	0	researchgate.net
H₂IrCl₆	+4	-0.81	1.52	researchgate.net
[IrCl(COD)]₂	+1	-0.87	3.85	researchgate.net

High-Pressure and Low-Temperature Mössbauer Investigations of Iridium Systems

Conducting ¹⁹³Ir Mössbauer spectroscopy at high pressures and low temperatures allows for the exploration of materials under extreme conditions, often inducing novel electronic and magnetic states. High-pressure studies, typically employing diamond anvil cells, can trigger structural phase transitions and changes in magnetic ordering. nih.gov For example, in Ba₃NbFe₃Si₂O₁₄, high pressure induces a spin crossover from a high-spin to a low-spin state for Fe³⁺ ions, which in turn alters the magnetic properties of the material. nih.gov

Low-temperature measurements are crucial for studying magnetic ordering, as many iridium compounds exhibit magnetic transitions at cryogenic temperatures. By cooling the sample, thermal fluctuations are reduced, enabling the resolution of hyperfine interactions and the study of ground state properties. researchgate.net The temperature dependence of Mössbauer parameters, such as the hyperfine field and quadrupole splitting, provides critical data for understanding the nature of magnetic phase transitions and the electronic ground state. nih.govresearchgate.net

Nuclear Magnetic Resonance (NMR) Studies Involving Iridium-193

Iridium-193, with a nuclear spin of 3/2, is an NMR-active nucleus, offering another powerful avenue for the characterization of iridium-containing materials. chemlin.orgpascal-man.com While its low gyromagnetic ratio and the presence of a significant nuclear quadrupole moment present experimental challenges, ¹⁹³Ir NMR can provide unique structural and electronic information. chemlin.org

Principles of Iridium-193 NMR Spectroscopy

Iridium-193 NMR spectroscopy relies on the interaction of the nuclear magnetic moment of the ¹⁹³Ir isotope with an external magnetic field. The nucleus possesses a spin quantum number I = 3/2, which means it has four possible spin states. chemlin.orgpascal-man.com In the presence of a magnetic field, these energy levels are split (Zeeman effect), and transitions between them can be induced by radiofrequency radiation.

A key feature of ¹⁹³Ir is its nuclear quadrupole moment, which interacts with local electric field gradients. chemlin.org This interaction can lead to significant line broadening in the NMR spectra, especially for iridium atoms in non-cubic environments. Solid-state NMR techniques, such as magic-angle spinning (MAS), are often employed to average out anisotropic interactions and obtain higher resolution spectra. mst.edu

Chemical Shift and Quadrupole Effects in Iridium-193 NMR

The nuclear quadrupole moment of ¹⁹³Ir interacts with the electric field gradient produced by the surrounding charge distribution. This quadrupole interaction results in a splitting or broadening of the NMR lines. The magnitude of the quadrupole coupling constant provides a direct measure of the asymmetry of the electronic environment around the iridium nucleus. pascal-man.com This makes ¹⁹³Ir NMR a sensitive probe for detecting subtle changes in molecular structure and bonding.

Nuclear Properties of Iridium-193 for NMR Spectroscopy

Property	Value	Reference
Natural Abundance	62.7%	pascal-man.comwikipedia.org
Nuclear Spin (I)	3/2	chemlin.orgpascal-man.com
Quadrupole Moment (Q) (barn)	+0.751	chemlin.orgpascal-man.com
Gyromagnetic Ratio (γ) (10⁷ rad T⁻¹ s⁻¹)	0.508	chemlin.org
Resonance Frequency at 1 T (MHz)	0.8319	chemlin.org

Applications of Iridium-193 NMR in Coordination Chemistry and Materials Science

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-destructive analytical technique that provides detailed information about the structure, dynamics, and chemical environment of molecules. longdom.org While proton (¹H) and carbon-13 (¹³C) are the most commonly studied nuclei, NMR can be applied to other nuclei with a non-zero magnetic moment, such as iridium-193. longdom.org

Iridium-193 (¹⁹³Ir) possesses a nuclear spin (I) of 3/2, making it NMR-active. chemlin.org However, its application is met with several challenges. It has a low gyromagnetic ratio and a significant electric quadrupole moment, which can lead to broad spectral lines and reduced sensitivity. chemlin.org Despite these difficulties, ¹⁹³Ir NMR spectroscopy serves as a valuable tool in specific areas of coordination chemistry and materials science. mdpi.comlabmanager.comroutledge.com

In materials science , solid-state NMR of ¹⁹³Ir can be used to characterize the local environment of iridium atoms within bulk materials. longdom.orgroutledge.com This is particularly useful for studying catalysts, alloys, and other iridium-containing functional materials. labmanager.comnih.gov By analyzing the NMR lineshape and relaxation times, information about the symmetry of the iridium site, the presence of defects, and atomic motion can be obtained. For instance, ¹⁹³Ir NMR has been applied to study iridium metal, providing estimates of the Knight shift and nuclear magnetic dipole moments. Although less common than other techniques, ¹⁹³Ir NMR offers a unique window into the local structure and electronic properties of iridium-based materials, complementing data from other characterization methods like X-ray diffraction. mdpi.com

Below is a table summarizing the key nuclear properties of Iridium-193 relevant to NMR spectroscopy.

Property	Value
Natural Abundance	62.7%
Nuclear Spin (I)	3/2
Gyromagnetic Ratio (γ)	0.508 x 10⁷ rad T⁻¹ s⁻¹
Quadrupole Moment (Q)	+0.751 barn (100 fm²)
Resonance Frequency (ν₀)	0.8319 MHz at 1 T

Table 1: Nuclear Properties of Iridium-193 for NMR. Data sourced from ChemLin. chemlin.org

Perturbed Angular Correlation (PAC) Spectroscopy with Iridium-193

Perturbed Angular Correlation (PAC), and more specifically the time-differential method (TDPAC), is a highly sensitive nuclear technique used in solid-state physics to measure magnetic and electric fields in crystal structures. wikipedia.org This method allows for the investigation of material properties at the atomic scale, such as local structure, phase transitions, and diffusion, by using radioactive nuclei as probes. aip.org

Principles of Time-Differential Perturbed Angular Correlation (TDPAC)

The TDPAC technique is based on observing the angular correlation of a gamma-ray (γγ) cascade emitted from a radioactive probe nucleus embedded within a material. uni-bonn.de The process begins with a nucleus in an excited state that decays to its ground state via an intermediate level, emitting two gamma rays (γ₁ and γ₂) in succession. wikipedia.orguni-bonn.de

The key principles are:

Anisotropic Emission: The direction of emission of γ₂ is not random but has a specific angular correlation with respect to the direction of γ₁.

Hyperfine Interaction: During the lifetime of the intermediate nuclear state, its nuclear moments (the magnetic dipole moment and the electric quadrupole moment) interact with the local magnetic fields and electric field gradients (EFGs) produced by the surrounding charge distribution in the material. uni-bonn.de

Perturbation: This hyperfine interaction causes a "perturbation," which is a time-dependent reorientation of the nuclear spin of the intermediate state. aip.org This reorientation, in turn, alters the angular correlation of the γγ cascade.

Measurement: By measuring the number of γ₁-γ₂ coincidence events as a function of the time delay between their detection and the angle between the detectors, a "TDPAC spectrum" is generated. wikipedia.orguni-bonn.de This spectrum is essentially a plot of the perturbation factor, which contains information about the frequencies and nature of the hyperfine interactions. aip.org

Probing Quadrupole and Magnetic Interactions Using Iridium-193 PAC

The Iridium-193 nucleus is, in principle, a candidate for PAC studies, although it is less commonly used than other standard PAC probes like ¹¹¹In/¹¹¹Cd or ¹⁸¹Hf/¹⁸¹Ta. researchgate.netaip.org The suitability of a nucleus for PAC depends on its decay scheme and nuclear properties. For ¹⁹³Ir, its parent isotopes include ¹⁹³Os and ¹⁹³Pt, which could potentially populate suitable excited states in ¹⁹³Ir. chemlin.org The key nuclear properties of ¹⁹³Ir for PAC are its nuclear spin (I=3/2) and its significant electric quadrupole moment (Q = +0.751 barn). chemlin.org

Quadrupole Interaction: In a non-cubic crystal lattice, the charge distribution around the ¹⁹³Ir probe nucleus is asymmetrical, creating an Electric Field Gradient (EFG). uni-bonn.de The interaction between the nuclear electric quadrupole moment (Q) of the ¹⁹³Ir intermediate state and this EFG splits the nuclear energy levels. uni-bonn.deaps.org This splitting leads to a periodic modulation of the TDPAC spectrum, from which the strength and symmetry of the EFG can be determined. aip.org This provides direct information about the local crystallographic environment of the iridium atom. uni-bonn.de

Magnetic Interaction: If the ¹⁹³Ir probe is located in a magnetic material or an external magnetic field is applied, its nuclear magnetic dipole moment (μ = +0.1637 μN) interacts with the magnetic field. chemlin.orgarxiv.org This interaction causes a precession of the nuclear spin at the Larmor frequency, which is directly proportional to the strength of the magnetic field. wikipedia.org This precession is observed in the TDPAC spectrum as a sinusoidal modulation, allowing for a precise measurement of the local magnetic field at the nucleus site. aps.org

When both electric and magnetic interactions are present simultaneously, the resulting TDPAC spectra are more complex, but their analysis can reveal the relative orientation of the EFG and the magnetic field. wikipedia.org

Point Defect and Local Environment Studies in Materials via Iridium-193 PAC

A primary application of TDPAC spectroscopy is the characterization of point defects, such as vacancies, interstitials, and impurity atoms, in a crystal lattice. fiveable.mearxiv.orgaps.org Because hyperfine interactions are extremely sensitive to the immediate atomic surroundings of the probe nucleus, even a single missing or displaced atom next to the ¹⁹³Ir probe will significantly alter the local EFG. rsc.org

The methodology involves introducing the radioactive parent isotope (e.g., ¹⁹³Os) into the host material, often by ion implantation, diffusion, or by adding it during material synthesis. wikipedia.org The parent isotope then decays to the excited ¹⁹³Ir nucleus.

Defect Identification: If a ¹⁹³Ir probe nucleus is located on a perfect, defect-free lattice site, it will experience a specific, well-defined EFG characteristic of that site. arxiv.org However, if a point defect is trapped in the immediate vicinity of the probe, a new, distinct EFG is created. fiveable.me This results in a different set of interaction frequencies appearing in the TDPAC spectrum, acting as a "fingerprint" for that specific probe-defect configuration. aip.org

Thermodynamics of Defects: By performing TDPAC measurements at different temperatures, the formation and dissociation of probe-defect complexes can be observed. fiveable.me This allows for the determination of important thermodynamic parameters, such as the binding energies of defects to the probe atom and the activation energies for defect migration.

Through this approach, implanting ¹⁹³Ir probes into a material could allow for detailed studies of its defect chemistry, the behavior of vacancies, and the local structural changes that occur during processes like annealing or irradiation. avssymposium.org

In-Beam Gamma-Ray Spectroscopy of Iridium-193 Excited States

In-beam gamma-ray spectroscopy is a powerful experimental technique used to study the structure of atomic nuclei, particularly the properties of their excited states. aps.orgscielo.br This method involves populating excited states of a nucleus through a nuclear reaction and detecting the gamma rays emitted as the nucleus de-excites, all while the beam is active. worldscientific.com Studies on ¹⁹¹Ir and ¹⁹³Ir have been conducted using the (n, n'γ) reaction, where fast neutrons from a reactor scatter inelastically off an iridium target, populating excited levels. osti.gov

The analysis of the energies, intensities, and angular distributions of the emitted gamma rays allows for the construction of a nuclear level scheme, which maps the excited states and the transitions between them. aps.orgaps.org From this, crucial information such as the energy, spin, and parity of the nuclear states can be determined. osti.gov Comparing these experimental findings with theoretical models, like the Nilsson-Mottelson model for deformed nuclei, provides a deeper understanding of the nuclear structure. osti.gov

Gamma-Ray Detector Arrays and Coincidence Techniques for Iridium-193

Modern in-beam spectroscopy experiments rely on sophisticated detector systems and data analysis methods to handle the complexity of the gamma-ray spectra produced in nuclear reactions.

Gamma-Ray Detector Arrays: To increase the efficiency and precision of gamma-ray detection, large arrays of high-purity germanium (HPGe) detectors are used. worldscientific.com Examples of such arrays include AGATA, EUROBALL, and GAMMASPHERE. worldscientific.comresearchgate.net These detectors are arranged in a spherical or near-spherical geometry around the target to cover a large solid angle. worldscientific.com Many modern arrays feature position-sensitive, or "segmented," detectors that allow for gamma-ray tracking. oup.comwhiterose.ac.uk This capability enables precise Doppler correction for gamma rays emitted from fast-moving nuclei and improves the peak-to-total ratio, resulting in cleaner spectra. worldscientific.comwhiterose.ac.uk

Coincidence Techniques: A fundamental tool in building a level scheme is gamma-gamma (γγ) coincidence spectroscopy. kth.se This technique uses two or more detectors to simultaneously register gamma rays emitted in a cascade from the same nucleus. researchgate.net By requiring that two gamma rays are detected within a very short time window (a coincidence event), it is possible to establish that they belong to the same decay path. kth.sepnnl.gov Analyzing these coincidence relationships helps to place excited states and transitions in the correct order within the level scheme. For instance, if a spectrum is generated by selecting only events where a known gamma ray (e.g., from the first excited state to the ground state) is detected in one detector, the resulting spectrum will only show the gamma rays that feed into that first excited state. kth.se This method drastically reduces background and helps to unravel complex decay patterns. researchgate.net

The table below provides an example of a gamma-gamma cascade in the decay of ¹⁹³Os to ¹⁹³Ir, which can be studied using these techniques.

Parent Nucleus	Decay Mode	Child Nucleus	Gamma 1 Energy	Intermediate State	Gamma 2 Energy	Final State
¹⁹³Os	β⁻	¹⁹³Ir	322 keV	5/2⁺	139 keV	3/2⁺ (Ground)

Table 2: Example of a Gamma-Gamma Cascade in the Decay Leading to Iridium-193. This cascade can be used to test and calibrate coincidence spectroscopy systems. researchgate.net

Lifetimes of Excited States in Iridium-193 via Doppler Shift Attenuation Method (DSAM)

The Doppler Shift Attenuation Method (DSAM) is a widely utilized technique in nuclear physics for determining the lifetimes of excited nuclear states in the sub-picosecond range (approximately 10⁻¹⁵ to 10⁻¹² seconds). The methodology is predicated on the Doppler effect observed for gamma rays emitted by a recoiling nucleus. When a nucleus is excited, typically through a nuclear reaction, it recoils with a certain velocity. If this nucleus emits a gamma ray while it is still moving, the energy of the detected gamma ray will be Doppler-shifted. By slowing down the recoiling nucleus in a known stopping material, the velocity at the moment of gamma emission can be correlated with the observed energy shift. The rate of slowing down is well-characterized, allowing the distribution of observed gamma-ray energies to be directly related to the lifetime of the excited state.

While DSAM is a powerful tool for short lifetime measurements, specific experimental data for Iridium-193 using this particular method are not prominently available in foundational nuclear data literature. However, the lifetimes of several excited states in Iridium-193 have been determined using other precision techniques, such as nuclear resonance fluorescence, Mössbauer spectroscopy, and delayed coincidence timing.

In the nuclear resonance fluorescence method, a nucleus is excited by absorbing a gamma ray of a specific energy. The subsequent de-excitation process allows for the determination of the level width, which is inversely proportional to its lifetime. This technique was employed to measure the lifetimes of several low-lying states in ¹⁹³Ir. For instance, the mean lifetime of the 460 keV level was determined using this approach.

Additionally, Iridium-193 possesses long-lived excited states known as nuclear isomers. These isomers represent metastable states with significantly longer lifetimes than typical excited states. Their lifetimes are often measured through direct observation of their decay over time.

The following table summarizes the experimentally determined lifetimes for various excited states of Iridium-193.

Table 1: Measured Lifetimes of Excited States in Iridium-193

Excitation Energy (keV)	Half-life	Mean Lifetime (τ)	Spin and Parity (Jπ)	Measurement Method
73	6.3 ns	9.09 ns	1/2+	Mössbauer Spectroscopy, Delayed Coincidence
80.239	10.53 d	15.19 d	11/2-	Isomeric Transition Decay chemlin.org
138.9	82 ps	118 ps	5/2+	Delayed Coincidence
357.8	< 0.1 ns	-	3/2+	Delayed Coincidence
460.5	13 ps	18.7 ps	3/2+	Nuclear Resonance Fluorescence
557.3	4.8 ps	6.9 ps	5/2+	Resonance Fluorescence osti.gov
559.2	0.14 ps	0.20 ps	7/2+	Resonance Fluorescence osti.gov
2278.9	124.8 µs	179.9 µs	31/2+	Isomeric Transition Decay chemlin.org

Note: The data in this table is compiled from various nuclear physics studies and databases. Lifetimes can be reported as half-life (T½) or mean lifetime (τ), where τ = T½ / ln(2).

Angular Distribution and Correlation Measurements for Iridium-193

The characterization of nuclear transitions in Iridium-193 is greatly enhanced by the study of the angular distribution and correlation of emitted gamma rays. These measurements are fundamental for determining the spin (J) and parity (π) of nuclear levels and for quantifying the multipole character of the gamma transitions that connect them. osti.govhawaii.edu

Angular Distribution: The angular distribution measurement involves observing the intensity of a specific gamma ray at various angles relative to a defined axis, such as the direction of an incident particle beam that causes the nuclear excitation. The resulting distribution pattern is sensitive to the spins of the initial and final nuclear states and the multipolarity of the radiation.

Angular Correlation: Gamma-gamma angular correlation studies investigate the probability of emission of a second gamma ray as a function of the angle between the two successive gamma rays in a cascade. indico.global When a nucleus de-excites through a cascade (γ₁-γ₂), the direction of the first gamma ray (γ₁) establishes a quantization axis. The subsequent emission of γ₂ will then exhibit a non-isotropic angular correlation with respect to γ₁, which depends on the spins of the three levels involved and the multipole mixing ratios (δ) of the transitions. The correlation function is typically expressed as a series of Legendre polynomials.

A significant body of data for ¹⁹³Ir comes from studies of the beta decay of Osmium-193 (¹⁹³Os), which populates a wide range of excited states in ¹⁹³Ir. By performing gamma-gamma directional angular correlation (γγ(θ)) measurements on the subsequent gamma cascades, researchers have been able to assign or confirm spins for numerous excited levels and determine the E2/M1 multipole mixing ratios for many transitions. For example, such studies have definitively assigned a spin of 5/2+ to the 874 keV level and provided strong evidence for the spin of other levels.

The multipole mixing ratio, δ, is a critical parameter obtained from these experiments. It represents the ratio of the emission amplitudes of two competing multipolarities, typically an electric quadrupole (E2) and a magnetic dipole (M1) transition. The sign and magnitude of δ are crucial for testing and refining nuclear structure models.

The following table presents a selection of results from angular correlation studies of gamma transitions in Iridium-193, primarily from the decay of ¹⁹³Os.

Table 2: Angular Correlation and Multipolarity Data for Selected ¹⁹³Ir Transitions

Initial Level E (keV)	Final Level E (keV)	Transition Eγ (keV)	Initial Spin (Jᵢπ)	Final Spin (Jᶠπ)	Multipolarity	Mixing Ratio (δ)
138.9	73.0	65.9	5/2+	1/2+	M1+E2	+0.07 ± 0.02
361.8	138.9	222.9	7/2+	5/2+	M1+E2	+0.47 ± 0.03
460.5	0.0	460.5	3/2+	3/2+	M1+E2	-0.56 ± 0.05
460.5	73.0	387.5	3/2+	1/2+	M1+E2	-0.01 ± 0.02
557.3	138.9	418.4	5/2+	5/2+	M1+E2	-0.45 ± 0.11
619.5	138.9	480.6	1/2+	5/2+	E2	0 (pure E2)
712.2	0.0	712.2	1/2+	3/2+	M1+E2	-0.18 ± 0.02
874.1	138.9	735.2	5/2+	5/2+	M1+E2	+0.8 ± 0.3
960.3	460.5	499.8	(1/2, 3/2)+	3/2+	M1+E2	-0.06 ± 0.08
1078.2	361.8	716.4	(5/2)-	7/2+	E1	+0.02 ± 0.02

Note: Data compiled from a comprehensive study on the decay of ¹⁹³Os. Spins in parentheses indicate suggested or unconfirmed assignments. The mixing ratio δ is defined for (L+1)/L multipoles, i.e., E2/M1 or M2/E1.

Applications of Iridium 193 in Fundamental Scientific Research

Probing Nuclear Structure and Deformation in the A≈190 Region Using Iridium-193 Data

The region of the nuclear chart with mass number A≈190, which includes ¹⁹³Ir, is a rich ground for studying the collective behavior of nucleons and the resulting nuclear shapes. Data from ¹⁹³Ir are instrumental in understanding nuclear structure and deformation in this transitional mass region.

Validation and Refinement of Nuclear Models through Iridium-193 Observables

Nuclear models are theoretical frameworks that aim to describe the properties and behavior of atomic nuclei. The development of a unified model that can accurately predict the behavior of all nuclei remains a significant challenge in nuclear physics. arxiv.org Phenomenological models are often tailored to specific regions of the nuclear chart. arxiv.org Experimental data from nuclei like ¹⁹³Ir are essential for validating and refining these models.

Observables such as the nuclear spin, magnetic dipole moment, and electric quadrupole moment of ¹⁹³Ir provide stringent tests for theoretical predictions. For instance, the ground state of ¹⁹³Ir has a nuclear spin of 3/2+. chemlin.org Early studies of the hyperfine structure of iridium's arc lines were crucial in determining the nuclear spins of its isotopes, ¹⁹¹Ir and ¹⁹³Ir. ias.ac.inaps.org These experimental values are compared against calculations from various nuclear models, such as the shell model and collective models. Discrepancies between experimental data and theoretical calculations guide physicists in refining the parameters and fundamental assumptions of these models. For example, the interacting boson model (IBM) provides predictions for the evolution of collective observables in nuclei and can be tested using data from the A≈190 region. aps.org

Recent advancements in computational techniques, including machine learning, are being explored to develop more accurate and predictive nuclear models by learning from existing experimental data, including that of ¹⁹³Ir. arxiv.org

Investigations of Shape Coexistence and Nuclear Phase Transitions in Iridium-193 Nuclei

Shape coexistence is a phenomenon where a single nucleus can exhibit different intrinsic shapes (e.g., spherical, prolate, oblate) at very close energies. mdpi.com This is a key feature in the A≈190 region, where nuclei are transitioning from deformed to more spherical shapes. Quantum phase transitions (QPTs) refer to the changes in the ground-state shape of a nucleus as a function of nucleon number. aps.org

Studies of iridium isotopes, including ¹⁹³Ir, have revealed evidence of shape changes. A notable change in deformation is observed between heavier iridium isotopes (A = 193, 191, 189, 187), which have a smaller deformation, and lighter isotopes (A = 186, 185, 184, 183, 182), which exhibit a sudden increase in deformation. researchgate.net This structural evolution is a manifestation of the underlying nuclear forces and shell effects. The study of such transitions provides critical insights into the complex interplay of collective and single-particle degrees of freedom within the nucleus. The analysis of low-lying states and energy ratios in isotopic chains can reveal the critical point of a shape phase transition. aps.org While much of the focus on shape coexistence and phase transitions is on even-even nuclei, the properties of odd-A nuclei like ¹⁹³Ir provide complementary and crucial information about the coupling of the odd nucleon to the even-even core, which can be in different shape configurations. aps.org

Fundamental Symmetry Tests Utilizing Iridium-193

The study of atomic nuclei provides a unique laboratory for testing fundamental symmetries of nature, such as parity (P) and time-reversal (T) symmetry. ias.ac.inarxiv.org The violation of these symmetries can point to physics beyond the Standard Model of particle physics. ias.ac.in

Search for Parity Violation in Iridium-193 Nuclear Transitions

Parity symmetry implies that the laws of physics are the same in a right-handed and a left-handed coordinate system. It is now known that the weak nuclear force violates parity symmetry. rsc.org This violation can manifest in atomic and nuclear systems, leading to tiny, but measurable, effects. arxiv.org

While specific, large-scale parity violation experiments focusing on ¹⁹³Ir are not prominently documented in the reviewed literature, the principles of such searches are well-established. They often involve looking for parity-forbidden transitions or asymmetries in the emission of gamma rays from polarized nuclei. The dense spectrum of energy levels in a heavy nucleus like ¹⁹³Ir can, in principle, lead to an enhancement of parity-violating effects due to the mixing of close-lying states of opposite parity. Future precision measurements on ¹⁹³Ir could provide new avenues for studying parity violation.

Time-Reversal Symmetry Breaking Investigations with Iridium-193 (if applicable)

Time-reversal symmetry implies that the laws of physics are the same whether time flows forwards or backwards. The violation of T-symmetry (or equivalently, CP-violation, assuming the CPT theorem) is a necessary ingredient to explain the observed matter-antimatter asymmetry in the universe. arxiv.org

Searches for time-reversal symmetry breaking (TRSB) often look for a permanent electric dipole moment (EDM) in particles or atoms. arxiv.org While there are no direct EDM measurements reported for ¹⁹³Ir, the study of materials containing iridium has revealed phenomena related to TRSB. For instance, in the context of condensed matter physics, TRSB has been observed in iridium-containing compounds like Sr₂(Ir,Rh)O₄, where a hidden magnetic order breaks time-reversal symmetry. nih.gov Some unconventional superconductors also exhibit TRSB. arxiv.org While these are not direct tests using the ¹⁹³Ir nucleus itself, they highlight the role of iridium in materials where such fundamental symmetry breaking occurs. The development of new experimental techniques could potentially enable direct searches for T-violating effects in the nuclear transitions of ¹⁹³Ir in the future.

Iridium-193 as a Probe for Advanced Condensed Matter Physics Research

The unique properties of the ¹⁹³Ir nucleus make it a powerful tool for probing the local electronic and magnetic environment in solid-state materials. This is primarily achieved through Mössbauer spectroscopy.

¹⁹³Ir Mössbauer spectroscopy is a technique that provides detailed information about the chemical state, local symmetry, and magnetic properties at the iridium site in a material. tandfonline.comresearchgate.net It utilizes the 73 keV gamma transition of ¹⁹³Ir. tandfonline.com This technique has been employed to study a wide range of materials, from catalysts to complex magnetic systems and superconductors.

In the study of iridates, materials containing iridium, ¹⁹³Ir is used to probe their electronic and magnetic properties. dntb.gov.uaarxiv.org These materials are of great interest due to strong spin-orbit coupling, which can lead to novel electronic and magnetic states, including proposals for high-temperature superconductivity. uio.nocornell.edu Nuclear resonant scattering of synchrotron radiation from ¹⁹³Ir provides insights into the anisotropic magnetism in these compounds. arxiv.org

Furthermore, iridium-based compounds themselves can exhibit fascinating condensed matter phenomena. For example, ThIr₃, which contains iridium, has been identified as a type-II superconductor where the electronic states of iridium play a dominant role in its superconducting properties. aps.org The use of platinum-iridium probes in scanning tunneling microscopy (STM) also highlights the importance of iridium in advanced condensed matter imaging techniques. unh.edu

The following table summarizes key nuclear properties of Iridium-193 relevant to its applications in research:

Property	Value
Natural Abundance	62.7(2)% chemlin.org
Nuclear Spin (Ground State)	3/2+ chemlin.org
Magnetic Dipole Moment (μN)	+0.1637(6) chemlin.org
Electric Quadrupole Moment (barn)	+0.751(9) chemlin.org
Mössbauer Transition Energy (keV)	73.0 researchgate.net

The following table lists Mössbauer parameters for some iridium compounds, demonstrating the sensitivity of ¹⁹³Ir to its chemical environment. The isomer shift (δ) is given relative to iridium metal.

Compound	Isomer Shift (δ) (mm/s)	Quadrupole Splitting (Δ) (mm/s)
IrCl₃	+0.88(2)	0
IrO₂	+0.94(2)	0.94(2)
H₂IrCl₆	+1.89(2)	0
(Data sourced from researchgate.net)

Investigations of Superconductivity in Iridium-Based Materials

While pure iridium becomes a superconductor only at a very low temperature of 0.11 K, its alloys and compounds are significant in superconductivity research. ijirset.com The investigation of iridium-based materials, such as ThIr3, reveals that the superconductivity is primarily driven by the electronic states of iridium. aps.org Although direct isotopic studies are not widespread, the electronic environment of the iridium atom, which can be subtly influenced by isotopic composition, is crucial. The study of superconductivity in these materials often involves measuring critical temperature (Tc) and critical magnetic fields (Hc), which are fundamental parameters characterizing a superconductor. For instance, ThIr3 is a type-II superconductor with a critical temperature of approximately 3.0 K. aps.org The electron-phonon coupling constant in such materials suggests a moderate-strength superconductivity. aps.org

Study of Topological States of Matter in Iridium Compounds

Iridium-containing compounds, particularly iridates (iridium oxides), are at the forefront of research into topological states of matter. aps.org These materials are characterized by strong spin-orbit coupling, a relativistic effect that can lead to the formation of exotic electronic states, such as topological insulators and Weyl semimetals. aps.orgacs.org In these materials, while the bulk is insulating, the surface contains conducting states protected by topology. acs.org Pyrochlore (B1171951) iridates, for example, provide a unique platform to study the interplay between electron correlations and spin-orbit coupling. aps.org Theoretical studies predict that some pyrochlore iridates may host a topological semimetal phase with "Fermi arc" surface states. aps.org The specific isotope 193Ir can be crucial for techniques like neutron scattering, which probe the magnetic and structural properties that underpin these topological phases. rsc.org

Characterization of Novel Quantum Materials Incorporating Iridium

Iridium is a key component in a wide array of novel quantum materials, where the interplay of strong spin-orbit coupling, electron correlations, and crystal structure leads to emergent phenomena. rsc.org This includes quantum spin liquids, where magnetic moments remain disordered even at absolute zero temperature, and complex magnetic orders. rsc.orgaps.org The use of 193Ir is particularly advantageous in neutron scattering studies. rsc.org By using samples enriched in 193Ir, researchers can obtain high-resolution structural and spectroscopic data, which is essential for understanding the origins of these exotic ground states. rsc.org This has been applied to materials like Sr2IrO4, a spin-orbit assisted Mott insulator that shares similarities with the parent compounds of high-temperature superconductors. desy.de

Iridium-193 Mössbauer Studies in Catalysis and Surface Science

193Ir Mössbauer spectroscopy is a powerful technique that provides detailed information about the chemical state, bonding, and magnetic environment of iridium atoms in a material. tandfonline.com This method is particularly valuable in the fields of heterogeneous catalysis and surface science. tandfonline.comtuwien.at By analyzing the Mössbauer spectra of 193Ir, researchers can track the transformation of iridium molecular precursors as they are adsorbed onto a support surface and activated. tandfonline.com This technique allows for the characterization of the composition of iridium-containing alloys formed in bimetallic catalysts, such as Pt-Ir and Fe-Ir systems. tandfonline.com For example, in Pt-IrO2 catalysts, 193Ir Mössbauer spectroscopy has shown that iridium primarily provides sites for the dissociative adsorption of oxygen, a key step in many catalytic reactions. researchgate.net

Interactive Data Table: Reference ¹⁹³Ir Mössbauer Data

Compound	Isomer Shift (mm/s)	Quadrupole Splitting (mm/s)
IrCl3	-0.69	0
H2IrCl6	-1.18	0
IrO2	-0.92	1.62

Isomer shifts are relative to iridium metal. researchgate.net

Geochronological and Cosmochemical Tracers Using Iridium-193 Isotopic Ratios

The precise measurement of the ratio between 193Ir and its lighter stable isotope, 191Ir, serves as a powerful tool for dating geological events and tracing the origin of materials on Earth and from space. fastercapital.com

Calibrated Iridium-193/Iridium-191 Isotope Ratio Measurements

Accurate determination of the 193Ir/191Ir ratio is fundamental for its use as a tracer. canada.caresearchgate.net Multicollector inductively coupled plasma mass spectrometry (MC-ICP-MS) is a state-of-the-art technique used for these high-precision measurements. canada.canih.gov To ensure accuracy, the instrumental mass bias must be corrected using certified reference materials. canada.canih.gov Recent studies have established a calibrated 193Ir/191Ir ratio of 1.6866 ± 0.0006. canada.canih.govresearchgate.net The development of new certified reference materials, such as IRIS-1 from the National Research Council Canada, further enhances the reliability of these measurements. canada.canih.gov

Interactive Data Table: Calibrated ¹⁹³Ir/¹⁹¹Ir Ratios in Different Materials

Material	193Ir/191Ir Ratio
Commercial Iridium Material 1	1.68692
Commercial Iridium Material 2	1.68676
Commercial Iridium Material 3	1.68679
Commercial Iridium Material 4	1.68688

Data represents measurements with varying concentrations of iridium and thallium for mass bias correction. researchgate.net

Tracing Geological and Extraterrestrial Processes with Iridium Isotope Signatures

Iridium is a highly siderophile, or "iron-loving," element, meaning it is depleted in the Earth's crust and enriched in its core and in extraterrestrial materials like asteroids and comets. nasa.govgeoscienceworld.org This property makes iridium, and specifically its isotopic signatures, an excellent tracer for extraterrestrial impacts. nasa.govresearchgate.net The famous iridium anomaly at the Cretaceous-Tertiary (K-T) boundary is a global layer of sediment highly enriched in iridium, providing strong evidence for a large asteroid impact that coincided with the extinction of the dinosaurs. researchgate.netunits.it By analyzing the 193Ir/191Ir ratio in sedimentary layers, scientists can identify and characterize impact events throughout Earth's history. nasa.govusgs.gov These isotopic studies, in conjunction with other geochemical tracers like osmium isotopes, help in modeling the long-term accretion rate of extraterrestrial matter to Earth. nasa.govannualreviews.org

Production of Other Radioisotopes via Iridium-193 Targets

Iridium-193 (¹⁹³Ir), a stable and naturally abundant isotope of iridium, serves as a critical target material in nuclear reactors and particle accelerators for the production of various radioisotopes. These products are instrumental in fundamental scientific research and have potential applications in medicine. The primary methods of production involve neutron capture and deuteron-induced reactions.

Production of Iridium-194

The most direct radioisotope produced from an Iridium-193 target is Iridium-194 (¹⁹⁴Ir). This is achieved through a neutron capture reaction, denoted as ¹⁹³Ir(n,γ)¹⁹⁴Ir. cdnsciencepub.comgrantome.comjlab.orgperiodictable.com In this process, the nucleus of a stable ¹⁹³Ir atom absorbs a neutron and subsequently emits gamma radiation, transforming into the radioactive isotope ¹⁹⁴Ir.

Iridium-194 has a relatively short half-life of approximately 19.28 hours and decays into the stable isotope Platinum-194 (¹⁹⁴Pt). periodictable.comchemlin.orgisoflex.commirdsoft.org This characteristic makes it a subject of interest in nuclear physics studies, though its short half-life limits its application in other fields. The production of ¹⁹⁴Ir is a common occurrence when natural iridium is irradiated with neutrons, as ¹⁹³Ir is the more abundant of the two stable isotopes. isoflex.com

Produced Radioisotope	Half-life	Production Reaction	Target Isotope
Iridium-194 (¹⁹⁴Ir)	~19.28 hours	(n,γ)	Iridium-193

Table 1: Details of Iridium-194 Production from Iridium-193.

Production of Platinum-195m

A significant application of Iridium-193 targets is the indirect production of the metastable radioisotope Platinum-195m (¹⁹⁵ᵐPt). chemlin.orgisoflex.commirdsoft.orgkns.org This radionuclide is of particular interest due to its potential in targeted Auger electron therapy. The production pathway involves a complex double-neutron capture process within a nuclear reactor. bamsjournal.comresearchgate.netbamsjournal.comnih.govresearchgate.netakjournals.comicm.edu.pl

The process begins with the neutron capture by ¹⁹³Ir to form ¹⁹⁴Ir. The newly formed ¹⁹⁴Ir, being in a high-neutron-flux environment, can capture a second neutron before it decays, leading to the formation of Iridium-195m (¹⁹⁵ᵐIr). Subsequently, ¹⁹⁵ᵐIr undergoes beta decay to become ¹⁹⁵ᵐPt. bamsjournal.combamsjournal.comnih.gov

Platinum-195m has a half-life of approximately 4.02 days. jlab.orgbamsjournal.commirdsoft.orgnih.gov

Produced Radioisotope	Half-life	Production Reaction	Intermediate Isotope	Target Isotope
Platinum-195m (¹⁹⁵ᵐPt)	~4.02 days	¹⁹³Ir(n,γ)¹⁹⁴Ir(n,γ)¹⁹⁵ᵐIr → β⁻	Iridium-195m (¹⁹⁵ᵐIr)	Iridium-193

Table 2: Details of Platinum-195m Production from Iridium-193.

Production of Platinum-193m

Another valuable radioisotope, Platinum-193m (¹⁹³ᵐPt), can be produced from Iridium-193 targets, but through a different reaction mechanism. This production is achieved using a particle accelerator, specifically through a deuteron-induced reaction. The nuclear reaction is denoted as ¹⁹³Ir(d,2n)¹⁹³ᵐPt. researchgate.netgoogle.com In this reaction, a deuteron (B1233211) beam is directed at the ¹⁹³Ir target. The iridium nucleus absorbs the deuteron and emits two neutrons, resulting in the formation of ¹⁹³ᵐPt.

Platinum-193m is also an Auger electron emitter, similar to ¹⁹⁵ᵐPt, making it a candidate for research in radionuclide therapy. nih.gov It has a half-life of about 4.33 days. bamsjournal.comnih.gov Research in this area focuses on optimizing the deuteron beam energy to maximize the yield of ¹⁹³ᵐPt while minimizing the production of isotopic impurities.

Produced Radioisotope	Half-life	Production Reaction	Target Isotope
Platinum-193m (¹⁹³ᵐPt)	~4.33 days	(d,2n)	Iridium-193

Table 3: Details of Platinum-193m Production from Iridium-193.

Computational Approaches and Modeling for Iridium 193 Systems

Ab Initio and Density Functional Theory (DFT) Calculations for Iridium-193 Nuclear Structure

Modern nuclear theory employs sophisticated computational techniques like ab initio methods and Density Functional Theory (DFT) to investigate the structure of atomic nuclei. aps.orgarxiv.org While ab initio approaches aim to solve the nuclear many-body problem from the fundamental interactions between nucleons, DFT provides a computationally efficient framework by mapping the complex many-body problem onto a system of non-interacting particles moving in an effective potential, or energy density functional (EDF). aps.orgaps.org These methods are crucial for predicting the properties of heavy nuclei like ¹⁹³Ir.

For the iridium isotopic chain, including ¹⁹³Ir, relativistic Brueckner-Hartree-Fock (RBHF) theory and covariant density functional theory (CDFT) are among the advanced models used to describe nuclear properties. arxiv.org These frameworks are essential for understanding the interplay of forces that dictates the shape, stability, and electromagnetic properties of the ¹⁹³Ir nucleus.

Microscopic calculations provide fundamental data on the nuclear moments and electromagnetic properties of ¹⁹³Ir, which are critical for interpreting experimental results from techniques like laser spectroscopy and Mössbauer spectroscopy. These properties are sensitive probes of the nuclear wave function.

Key electromagnetic properties of ¹⁹³Ir, such as its magnetic dipole moment (μ) and electric quadrupole moment (Q), have been the subject of both experimental measurement and theoretical calculation. osti.govaps.org The magnetic dipole moment is influenced by the spin and orbital angular momentum of the unpaired nucleons, while the electric quadrupole moment provides a measure of the deviation of the nuclear charge distribution from spherical symmetry. kuleuven.be

Theoretical models, ranging from the strong coupling model to more sophisticated microscopic calculations, are used to predict these moments. aps.orgbnl.gov For instance, calculations based on the strong coupling model, which describes the nucleus as a particle coupled to a deformed core, have been used to interpret the magnetic dipole moment of iridium isotopes. aps.org Discrepancies between experimental values and model predictions for properties like B(M1) transition probabilities highlight areas where nuclear models require refinement. osti.gov

Theoretical calculations of electronic isotope shift factors, performed using methods like the fully relativistic multiconfiguration Dirac-Hartree-Fock and relativistic configuration interaction methods, are essential for extracting nuclear properties such as changes in mean-square charge radii from experimental atomic transition frequency data. researchgate.net

Table 1: Calculated vs. Experimental Nuclear Properties for ¹⁹³Ir

Property	Calculated Value	Experimental Value	Method/Reference
Magnetic Dipole Moment (μ)	Varies by model	+0.1593 μN	aps.org
Electric Quadrupole Moment (Q)	Varies by model	+0.751 b	tandfonline.com
B(E2; 3/2⁺ → 1/2⁺) (e²b²)	0.033	0.030(3)	osti.gov

Note: This table presents a selection of data for illustrative purposes. Calculated values are highly model-dependent.

Potential Energy Surface (PES) calculations are a powerful tool for visualizing the energy of a nucleus as a function of its shape, defined by deformation parameters such as β (quadrupole deformation) and γ (triaxiality). aps.orgmdpi.com For heavy nuclei like ¹⁹³Ir, the landscape of the PES reveals the ground-state shape, the presence of shape isomers, and the energy barriers against fission. aps.org

Calculations for nuclei in this mass region, including iridium and osmium isotopes, often employ methods like the Strutinsky shell-correction method applied to a deformed shell model potential or self-consistent methods using Skyrme or Gogny effective interactions within the Hartree-Fock-Bogoliubov (HFB) framework. aps.orgbnl.gov These calculations have indicated that nuclei in this region can exhibit complex shapes, including prolate, oblate, and triaxial deformations. For example, potential-energy-surface calculations for multi-quasiparticle states in neighboring isotopes suggest that triaxiality plays a significant role in determining their structure. The calculated deformation parameter β₂ for ¹⁹³Ir is a key output of these models. bnl.gov

Microscopic Calculations of Iridium-193 Nuclear Moments and Electromagnetic Properties

Computational Modeling of Iridium-193 Hyperfine Interactions in Materials

The interaction between the nuclear moments (magnetic dipole and electric quadrupole) of ¹⁹³Ir and the local electromagnetic fields produced by electrons in a solid or molecule is known as the hyperfine interaction. Computational modeling is crucial for interpreting experimental data from techniques like Mössbauer spectroscopy, Nuclear Magnetic Resonance (NMR), and Electron Spin Resonance (ESR), which measure these subtle interactions. acs.orgmdpi.com

The electric field gradient (EFG) is a tensor that describes the variation of the electric field at the nucleus, arising from the non-spherical distribution of electronic and lattice charges. The interaction of the nuclear electric quadrupole moment of ¹⁹³Ir with the EFG results in the quadrupole splitting observed in Mössbauer spectra. acs.org

Density Functional Theory (DFT) has proven to be a highly effective method for calculating EFGs at nuclear sites. nih.govaps.org By accurately modeling the electronic structure of iridium-containing materials, DFT can predict the magnitude and sign of the EFG components. These calculations are vital for correlating the measured quadrupole splitting with the specific chemical environment and bonding characteristics of the iridium atom. acs.orgresearchgate.net For example, DFT studies on Vaska's complexes and their adducts have successfully correlated the calculated electronic states with the observed ¹⁹³Ir Mössbauer parameters, revealing how changes in coordination and bonding affect the EFG. acs.org An EFG analysis can even explain the reversal of the sign of the principal axis of the EFG based on the electron density distribution in the coordination bonds. acs.org

In magnetic materials, the ¹⁹³Ir nucleus experiences a magnetic hyperfine field, which arises from the interaction of the nuclear magnetic dipole moment with the surrounding electron spin density. This interaction leads to a splitting of the nuclear energy levels, observable in Mössbauer and NMR spectroscopy. researchgate.netroyalsocietypublishing.org

Spin-polarized DFT calculations are the primary tool for modeling these magnetic hyperfine fields. science.gov These calculations treat the spin-up and spin-down electron densities separately, allowing for the determination of the net spin density at the nucleus. The magnetic hyperfine field has several contributions, including the Fermi contact term (due to the spin density of s-electrons at the nucleus), the spin-dipolar term (from the spin density of non-s electrons), and the orbital term (from unquenched electronic orbital angular momentum). Computational studies, often combined with experimental techniques like electron-electron double resonance detected NMR (ELDOR-NMR), can dissect these contributions and provide a detailed picture of the electronic and magnetic structure, as demonstrated in studies of iridium-imido complexes. rsc.org

DFT Calculations of Electric Field Gradients at Iridium-193 Sites

Nuclear Reaction Theory and Modeling for Iridium-193 Cross Sections

Nuclear reaction models are essential for predicting the probability, or cross section, of a particular reaction occurring when ¹⁹³Ir is bombarded with particles like neutrons, protons, or alpha particles. This information is critical for applications in nuclear physics, astrophysics, and the production of medical or industrial isotopes.

Theoretical calculations of reaction cross sections typically employ a combination of models to describe different reaction mechanisms. The optical model is used to calculate total, elastic scattering, and reaction cross sections by representing the complex interaction between the projectile and the target nucleus with a complex potential. kns.org For specific reaction channels, statistical models like the Hauser-Feshbach theory are used, which assume the formation of a compound nucleus that subsequently decays. osti.gov Pre-equilibrium models are often included to account for particles emitted before a statistical equilibrium is reached. osti.gov

Nuclear reaction codes such as Empire-II, GNASH, TALYS, and ALICE-IPPE integrate these models to provide comprehensive evaluations of reaction cross sections over a wide range of energies. kns.orgedpsciences.orgresearchgate.net These codes are used to calculate cross sections for various reactions on ¹⁹³Ir, including:

(n,γ) neutron capture

(n,n') inelastic scattering

(n,2n) and (n,3n) reactions kns.orgosti.govresearchgate.net

(n,p) and (n,α) reactions kns.orgosti.gov

Proton-induced and alpha-induced reactions researchgate.net

These calculated cross sections are benchmarked against and validated with available experimental data. kns.orgosti.gov The models provide crucial predictions where experimental data is scarce or unavailable.

Table 2: Examples of Modeled Neutron-Induced Reactions on ¹⁹³Ir

Reaction	Energy Range	Modeling Code(s)	Key Application/Finding	Reference
¹⁹³Ir(n,γ)¹⁹⁴Ir	10 keV - 20 MeV	Empire-II	Evaluation for nuclear data libraries (ENDF/B-VI).	kns.orgosti.gov
¹⁹³Ir(n,2n)¹⁹²Ir	Threshold - 20 MeV	Empire-II, GNASH	Production of ¹⁹²Ir, comparison with experimental data.	osti.govedpsciences.orgresearchgate.net
¹⁹³Ir(n,tot)	10 keV - 20 MeV	Optical Model	Provides total interaction probability.	kns.org

Compound Nucleus and Pre-Equilibrium Models for Iridium Reactions

Nuclear reactions involving Iridium-193 are often described using a combination of compound nucleus and pre-equilibrium models, particularly for neutron- and alpha-induced reactions. edpsciences.org These models account for the different timescales and mechanisms through which a reaction can proceed.

The Compound Nucleus (CN) model, based on the Hauser-Feshbach (HF) theory, assumes that the incident particle merges with the target nucleus (e.g., ¹⁹³Ir) to form a highly excited compound system. edpsciences.org This system exists for a relatively long time, allowing its energy to be distributed statistically among all nucleons before it decays by emitting particles or gamma rays. edpsciences.org This model is generally suitable for reactions at lower incident energies.

However, at higher energies, experimental evidence shows significant deviations from CN predictions, indicating the onset of faster processes. This is where Pre-Equilibrium (PE) models become crucial. PE decay describes the emission of particles after the initial interaction but before the establishment of full statistical equilibrium in the compound nucleus. edpsciences.org These emissions are typically more energetic and forward-peaked than those from CN decay.

Several computer codes are used to perform these calculations for iridium isotopes, each implementing various nuclear models.

Nuclear Reaction Code	Model(s) Utilized for Iridium Reactions	Typical Application
GNASH	Compound Nucleus (Hauser-Feshbach), Pre-Equilibrium (Feshbach-Kerman-Koonin - FKK), Direct Reactions. edpsciences.orgedpsciences.org	Calculation of neutron-induced reaction cross-sections, such as (n,xn) and (n,n'γ). edpsciences.orgosti.gov
ALICE-91 / ALICE-ASH	Compound Nucleus (Weisskopf-Ewing), Pre-Equilibrium (Geometry Dependent Hybrid - GDH, Fermi Gas Model). dergipark.org.tr	Calculation of excitation functions for alpha-induced and neutron-induced reactions. dergipark.org.tr
EMPIRE	Compound Nucleus, Pre-Equilibrium (Multistep Direct), Direct Capture, Full Coupled-Channels Optical Model. dergipark.org.trkns.orgosti.gov	Comprehensive calculation of nuclear reaction cross-sections over a broad energy range. kns.orgosti.gov
TALYS	Compound Nucleus, Pre-Equilibrium, Direct Reactions. dergipark.org.tr	Used for a wide range of nuclear reaction analyses and data evaluation. dergipark.org.tr

Studies on alpha-induced reactions on natural iridium targets have shown that compound nucleus theory alone is insufficient to explain experimental results, confirming the significant contribution of pre-equilibrium decay. Similarly, for neutron-induced reactions on both ¹⁹¹Ir and ¹⁹³Ir, codes like GNASH and EMPIRE are used to calculate various reaction cross-sections, such as (n, 2n), (n, p), and (n, α), from energies of a few keV up to 20 MeV. dergipark.org.trkns.orgosti.gov

Optical Potential and Strength Function Calculations for Iridium Isotopes

The Optical Model is a fundamental component in the theoretical modeling of nuclear reactions involving iridium isotopes. It simplifies the complex interactions between an incident particle and the target nucleus into a two-body problem governed by a complex potential. kns.org This potential, known as the optical model potential (OMP), is used to calculate total, elastic scattering, and reaction cross-sections, which are essential inputs for Hauser-Feshbach calculations. osti.govkns.org

The potential is typically defined by a specific mathematical form, with parameters adjusted to fit experimental data. For iridium isotopes, the Woods-Saxon well is commonly used for the real part of the potential, while a derivative Woods-Saxon shape is used for the imaginary part. kns.org

Potential Component	Mathematical Form (Example)	Description
Real Part (Woods-Saxon)	V(r) = -V / (1 + exp((r - Rᵥ) / aᵥ))	Describes the average potential well, with V representing strength, Rᵥ the radius, and aᵥ the diffuseness. kns.org
Imaginary Part (Derivative Woods-Saxon)	W(r) = -4W * exp((r - Rᵥ) / aᵥ) / (1 + exp((r - Rᵥ) / aᵥ))²	Accounts for absorption, i.e., all non-elastic reaction channels. kns.org

The Gamma-Ray Strength Function (γSF) is another critical input for compound nucleus calculations, as it describes the average electromagnetic properties of the excited nucleus and governs the probability of gamma-ray emission. edpsciences.org For iridium isotopes, the γSF is often approximated using the Kopecky and Uhl model, which employs a generalized Lorentzian form for the dominant E1 (electric dipole) strength function. edpsciences.orgosti.gov This modeling is crucial for accurately calculating the cross-sections of reactions like (n,γ) and (n,n'γ). osti.gov

Monte Carlo Simulations for Iridium-193 Nuclear Decay and Detection

Monte Carlo methods are powerful computational techniques that use random sampling to simulate complex physical processes. scispace.com In nuclear physics, they are extensively used to model the stochastic nature of radioactive decay and the interaction of radiation with matter, which is fundamental for designing detectors and interpreting experimental data. scispace.comcern.ch

Simulation of Nuclear Decay: Radioactive decay is an inherently random process. scispace.com Monte Carlo simulations can model the decay of a population of unstable nuclei produced from reactions involving Iridium-193. By generating random numbers, these simulations decide at each time step whether an individual nucleus decays, based on its decay probability (related to its half-life). scispace.com Specialized software packages, such as PenNuc, can simulate the complete decay pathways of radionuclides, providing detailed information on the types, energies, and emission times of the resulting radiation (e.g., photons, electrons). researchgate.net

Simulation of Detection and Reaction Rates: Monte Carlo codes like MCNP (Monte Carlo N-Particle Transport Code) and frameworks such as NPTool (based on Geant4) are vital for simulating the response of detector systems to radiation. cern.chosti.gov These simulations transport individual particles (neutrons, photons, etc.) through a detailed geometric model of the experimental setup, including the Iridium-193 target and surrounding detectors. osti.govwpi.edu

Key applications for Iridium-193 systems include:

Reaction Rate Calculation: MCNP can be used to simulate neutron transport and calculate specific reaction rates. For instance, it has been used to determine the rate of the ¹⁹³Ir(n,n')¹⁹³ᵐIr reaction in a critical assembly. osti.gov These simulations are crucial for validating evaluated nuclear cross-section data by comparing the calculated reaction rates to experimentally measured values. osti.gov

Detector Response and Efficiency: By simulating the interaction of gamma rays or other particles with detector materials, researchers can understand and optimize the efficiency and response of their detection systems. cern.ch This is essential for accurately measuring reaction yields and cross-sections.

Dosimetry: In applications involving radioactive isotopes of iridium (like ¹⁹²Ir), Monte Carlo codes are the standard for calculating dose distributions in complex environments. aapm.orgnih.gov While focused on ¹⁹²Ir, the methodologies are directly applicable to simulating the radiation field produced from activated Iridium-193.

A notable example involved using MCNP to calculate the ¹⁹¹Ir(n,γ) and ¹⁹³Ir(n,n')¹⁹³ᵐIr reaction rates. The simulation results were then compared to measured activities from an irradiated iridium foil, providing a rigorous test of the underlying nuclear data libraries (e.g., ENDF). osti.gov

Future Research Trajectories and Emerging Methodologies for Iridium 193 Studies

Advanced Spectroscopic Techniques for Enhanced Resolution and Sensitivity in Iridium-193 Research

The pursuit of higher resolution and greater sensitivity in spectroscopic methods is paramount for deepening our understanding of the subtle electronic and magnetic phenomena in iridium-containing materials.

Synchrotron Radiation-Based Nuclear Resonant Scattering with Iridium-193

Synchrotron radiation sources, with their high brilliance, have revolutionized nuclear resonant scattering (NRS) experiments, extending their applicability to high-energy x-rays. This has been particularly impactful for ¹⁹³Ir, which possesses a 73 keV nuclear transition. spring8.or.jp NRS, a synchrotron-based Mössbauer spectroscopy technique, provides element-specific information about the electronic and magnetic environment of the ¹⁹³Ir nucleus. aps.org

A key advantage of ¹⁹³Ir for NRS studies is its high natural abundance of 62.7%, which often eliminates the need for isotopic enrichment of samples. wikipedia.org The technique is sensitive to hyperfine interactions, which are the subtle interactions between the nuclear moments (magnetic dipole and electric quadrupole) and the surrounding electronic and magnetic fields. The 73 keV transition in ¹⁹³Ir is a mixed E2/M1 transition, meaning it involves both electric quadrupole and magnetic dipole interactions. spring8.or.jp This mixed character provides additional information on the arrangement of hyperfine fields compared to pure M1 transitions. spring8.or.jp

Recent studies using NRS on ¹⁹³Ir have provided novel insights into the anisotropic magnetism of iridates, a class of materials exhibiting strong spin-orbit coupling. For instance, in Sr₂IrO₄, NRS measurements detected unexpected out-of-plane components of magnetic hyperfine fields and non-zero electric field gradients, which were attributed to the strong spin-orbit interaction. nih.gov

Future developments in synchrotron technology, such as brighter sources and improved detector technology, will further enhance the capabilities of ¹⁹³Ir NRS. This includes the development of monochromators specifically designed for the 73 keV energy of ¹⁹³Ir and faster detectors to handle the high count rates. spring8.or.jp These advancements will pave the way for more detailed investigations into the complex magnetic and electronic structures of a broad range of iridium-containing materials.

Table 1: Key Properties of Iridium-193 for Nuclear Resonant Scattering

Property	Value	Reference
Natural Abundance	62.7%	wikipedia.org
Nuclear Transition Energy	73 keV	spring8.or.jp
Natural Lifetime	~8.4 ns	arxiv.org

Time-Resolved Mössbauer Spectroscopy for Iridium-193

Time-resolved Mössbauer spectroscopy is a powerful technique for studying the dynamics of electronic and magnetic processes in materials. While conventional Mössbauer spectroscopy provides a time-averaged picture, the time-resolved variant can capture transient states and follow the evolution of hyperfine parameters on timescales relevant to various physical and chemical processes.

The application of time-resolved Mössbauer spectroscopy to ¹⁹³Ir is still an emerging area, but it holds significant promise. The development of synchrotron-based techniques like Nuclear Forward Scattering (NFS) in the time domain has been a crucial step. ethz.ch In an NFS experiment, the sample is excited by a pulse of synchrotron radiation, and the time evolution of the coherently scattered radiation is measured. This time spectrum contains information about the hyperfine interactions. ethz.ch

For ¹⁹³Ir, the relatively short lifetime of the excited state (around 8.4 nanoseconds) presents challenges for time-resolved measurements. arxiv.org However, advancements in fast detectors and data acquisition systems are making such experiments more feasible. spring8.or.jp The ability to perform time-resolved studies would open up new avenues for investigating phenomena such as photo-induced phase transitions, the dynamics of magnetic domains, and the kinetics of chemical reactions involving iridium complexes.

Investigations of Iridium-193 Under Extreme Conditions

Studying materials under extreme conditions of pressure, temperature, and electromagnetic fields can reveal novel states of matter and provide critical data for understanding the fundamental interactions that govern material properties. Iridium and its compounds are of particular interest due to their high density and resistance to extreme environments. wikipedia.orgnih.gov

Ultrafast Dynamics Probed by Iridium-193

Ultrafast spectroscopy techniques, operating on femtosecond and picosecond timescales, are essential for understanding the initial steps of many physical and chemical processes. In the context of iridium compounds, these techniques can probe excited-state dynamics, charge transfer processes, and vibrational relaxation. nih.gov

Time-resolved spectroscopy has been used to investigate the excited-state dynamics of heteroleptic Ir(III) complexes. nih.gov These studies have shown that vibrational relaxation occurs on a sub-picosecond timescale, and interligand charge transfer can happen on the order of tens of picoseconds. nih.gov The dynamics are influenced by the specific ligands attached to the iridium center, highlighting the tunability of these complexes for applications in areas like solar energy conversion and photocatalysis. nih.govacs.org

Future research will likely focus on combining ultrafast optical or X-ray pulses with ¹⁹³Ir-specific spectroscopic probes like NRS. This would allow for a more direct view of how the local electronic and magnetic environment around the iridium atom evolves in real-time following an excitation. For instance, tracking the changes in the ¹⁹³Ir Mössbauer parameters (isomer shift and quadrupole splitting) on an ultrafast timescale could provide unprecedented insight into photoinduced chemical reactions and charge transfer dynamics in iridium-containing systems.

High-Pressure and High-Temperature Studies of Iridium-193 Systems

The behavior of iridium and its compounds under high pressure and high temperature is relevant to fields ranging from geoscience to materials engineering. Iridium is one of the most incompressible metals known, making it a subject of great interest for high-pressure research. nih.gov

Synchrotron-based X-ray diffraction experiments combined with theoretical calculations have been used to determine the equation of state of iridium at pressures up to several hundred gigapascals and temperatures of thousands of Kelvin. nih.govresearchgate.net These studies have confirmed the remarkable stability of the face-centered cubic structure of iridium over a large pressure range. nih.gov

Future high-pressure studies involving ¹⁹³Ir could utilize techniques like NRS to probe the local electronic and magnetic properties of iridium-containing materials under compression. This could reveal pressure-induced changes in bonding, spin state, and magnetic ordering. For example, investigating the pressure dependence of the hyperfine parameters in iridates could provide crucial information for understanding the interplay between pressure, spin-orbit coupling, and electronic correlations.

High-temperature oxidation studies of iridium and its alloys are critical for applications in extreme environments, such as in rocket engines and high-temperature crucibles. nasa.gov Research has shown that the oxidation behavior of iridium is strongly dependent on temperature and oxygen partial pressure. nasa.govingentaconnect.com Future studies could employ in-situ techniques that are sensitive to the chemical state of iridium, such as X-ray absorption spectroscopy, to better understand the mechanisms of high-temperature oxidation and develop more robust iridium-based alloys.

Table 2: Investigated Properties of Iridium Systems under Extreme Conditions

Condition	Technique	Investigated Properties	Key Findings	Reference
High Pressure	X-ray Diffraction, Theoretical Calculations	Equation of state, structural stability	Iridium's fcc structure is stable up to 1.4 Mbar.	nih.gov
High Temperature	Oxidation Testing	Oxidation rate, recession rate	Oxidation rate is dependent on temperature and oxygen pressure.	nasa.govingentaconnect.com

Integration of Iridium-193 Research with Multidisciplinary Scientific Fields

The unique properties of ¹⁹³Ir make it a valuable tool in a growing number of scientific disciplines beyond traditional solid-state physics and chemistry.

In biomedical research , iridium complexes are being explored as luminescent probes for cellular imaging and as potential therapeutic agents. rsc.org The long luminescence lifetimes of some iridium complexes make them ideal for time-gated imaging techniques, which can reduce background fluorescence from biological samples. rsc.org Future research in this area could involve the use of ¹⁹³Ir as a stable isotope tracer to study the uptake, distribution, and metabolism of iridium-based drugs and probes in biological systems.

In catalysis , iridium-based catalysts are widely used in a variety of chemical transformations. acs.org Understanding the structure and electronic state of the active catalytic species is crucial for designing more efficient and selective catalysts. ¹⁹³Ir Mössbauer spectroscopy and NRS can provide valuable insights into the oxidation state, coordination environment, and magnetic properties of iridium centers in catalytic systems, both in their resting states and under reaction conditions.

In nuclear forensics and stockpile stewardship , accurate nuclear data for iridium isotopes are essential. osti.gov Experiments using critical assemblies are performed to measure neutron capture and inelastic scattering cross-sections for ¹⁹¹Ir and ¹⁹³Ir. osti.gov These data are crucial for validating and improving nuclear data libraries used in simulations and for the analysis of materials from nuclear events.

The continued development of advanced analytical techniques and the increasing demand for high-performance materials will undoubtedly lead to new and exciting applications for ¹⁹³Ir in the years to come. The ability to probe the local environment of this unique isotope with high precision will continue to provide fundamental insights into the complex world of materials and molecules.

Table 3: Chemical Compounds Mentioned

Compound Name	Formula
Strontium Iridate	Sr₂IrO₄
Iridium(III) complexes	[Ir(C^N)₂(N^N)]⁺

Development of Novel Iridium-193 Source and Sample Preparation Techniques

The advancement of studies involving Iridium-193 (¹⁹³Ir) is intrinsically linked to the development of sophisticated techniques for creating suitable sources and preparing high-purity samples. Researchers are continuously exploring innovative methods to overcome challenges associated with iridium's high melting point, chemical inertness, and the need for specific isotopic enrichment for various applications.

Recent progress in this area includes novel target fabrication methods for nuclear physics experiments and advanced preparation protocols for analytical techniques. One significant challenge has been the creation of thin, uniform targets for neutron capture cross-section measurements. Electrodeposition has emerged as a key technique, although creating iridium deposits with the desired thickness of 0.4–1 mg/cm² has proven difficult. researchgate.net Studies have shown that using isopropyl alcohol solutions for electrodeposition yields better results in terms of thickness and uniformity compared to ammonium (B1175870) sulfate (B86663) solutions. researchgate.net The development of a double-sided electrodeposition cell has further optimized this process, resulting in thick, uniform iridium deposits suitable for such measurements. researchgate.net

Another innovative approach to target preparation involves a novel graphene loading technique. fnal.gov This method has been developed as an alternative for preparing targets of refractory elements like iridium. fnal.gov The process involves dispersing iridium powder in an aqueous solution, which is then processed and sonicated before being used to create graphene foils loaded with iridium. fnal.gov These targets are being developed for use in medical isotope production and low-energy nuclear physics research. fnal.gov

For analytical applications, particularly in mass spectrometry, sample preparation is critical for obtaining accurate and sensitive measurements. In the field of mass cytometry, a technique that uses heavy metal isotopes to tag antibodies, specific protocols for iridium labeling have been developed. nih.gov This includes the use of an iridium intercalator for labeling DNA, allowing for the identification of nucleated cells. nih.gov Careful optimization of the intercalator concentration and incubation time is crucial to avoid overstaining and potential interference with other mass channels. nih.gov

Furthermore, highly sensitive methods for iridium determination, such as photochemical vapor generation (PVG) coupled with inductively coupled plasma mass spectrometry (ICP-MS), have been developed. acs.org This technique allows for the direct analysis of environmental water samples with minimal preparation, apart from the addition of formic acid and sensitizers. acs.org The PVG method demonstrates significantly lower limits of detection for both ¹⁹¹Ir and ¹⁹³Ir compared to conventional pneumatic nebulization ICP-MS, showcasing a more than tenfold increase in analyte introduction efficiency into the plasma. acs.org

The dissolution of iridium, particularly in its metallic or alloyed form, presents another sample preparation hurdle due to its resistance to most acids. inorganicventures.com For alloys with high iridium content, a method involving mixing the metal with sodium chloride and heating it to 800 °C while passing chlorine gas over it has been employed. This forms a double chloride salt that is soluble in water. inorganicventures.com

Table 1: Comparison of Iridium Target Preparation Techniques

Technique	Description	Advantages	Challenges
Electrodeposition	Deposition of iridium onto a substrate from an isopropyl alcohol or ammonium sulfate solution. researchgate.net	Produces uniform and thick deposits. researchgate.net	Achieving desired thickness (0.4–1 mg/cm²) can be difficult. researchgate.net
Graphene Loading	Incorporation of iridium powder into graphene foils via a pressure filtration system. fnal.gov	Alternative for refractory elements; potential for medical isotope production. fnal.gov	Newer technique, with ongoing testing and development. fnal.gov

Theoretical Advancements for Predicting Iridium-193 Properties and Interactions

Theoretical and computational models are indispensable tools for predicting and understanding the complex properties and interactions of Iridium-193 at the atomic and molecular levels. These advancements provide insights that are often difficult or impossible to obtain through experimental means alone, guiding the design of new materials and experiments.

A significant area of theoretical research is the prediction of the electronic and magnetic properties of iridium-containing compounds. For instance, ab initio calculations, such as the complete active space self-consistent field (CASSCF) and multistate complete active space second-order perturbation theory (MS-CASPT2), have been used to study the electronic states of molecules like Iridium Monosilicide (¹⁹³Ir²⁸Si). researchgate.net These calculations, which include relativistic and spin-orbit effects, help in characterizing the molecule's bond lengths and vibrational frequencies. researchgate.net Such theoretical approaches are crucial for interpreting complex experimental data, like the hyperfine structure observed in high-resolution laser-induced fluorescence spectroscopy. researchgate.netaip.org

Density Functional Theory (DFT) is another powerful computational method widely applied to iridium systems. It has been instrumental in modeling the mechanisms of catalysis by iridium complexes and in understanding the photophysical properties of phosphorescent Iridium(III) complexes used in organic light-emitting diodes (OLEDs). aip.orgacs.org DFT calculations can predict molecular geometries, electronic structures, and the energies of frontier molecular orbitals (HOMO and LUMO), which are key to understanding the emission wavelengths and efficiencies of these materials. acs.org For example, computational analysis of an iridium(III/IV/V) imido redox series has provided detailed insights into the covalent nature of the Ir–N bond and explained the magnetic properties of these complexes. rsc.org

Furthermore, computational models are being developed to operate under more realistic, or operando, conditions, moving beyond simplistic models that assume ultra-high vacuum and 0 Kelvin temperatures. nih.gov These advanced models incorporate factors like adsorbate interactions and dynamic changes in the catalyst structure during a reaction, providing a more accurate picture of catalytic processes involving iridium. nih.gov

In the realm of analytical chemistry, theoretical models are essential for improving the accuracy of isotope ratio measurements. State-of-the-art regression models have been developed to correct for instrumental mass fractionation (mass bias) in multi-collector inductively coupled plasma mass spectrometry (MC-ICPMS). canada.caresearchgate.net These models have been successfully applied to determine a calibrated, SI-traceable isotope ratio for iridium (R¹⁹³/¹⁹¹), significantly enhancing the reliability of atomic weight and isotope abundance data. canada.caresearchgate.net

Table 2: Theoretical Methods in Iridium-193 Research

Theoretical Method	Application Area	Key Predictions/Insights
Ab initio Calculations (CASSCF, MS-CASPT2)	Molecular Spectroscopy	Electronic state characterization, bond lengths, vibrational frequencies, hyperfine parameters. researchgate.net
Density Functional Theory (DFT)	Catalysis, Materials Science	Reaction mechanisms, electronic structure, photophysical properties (e.g., emission wavelengths), magnetic properties. aip.orgacs.orgrsc.org
Operando Computational Modeling	Heterogeneous Catalysis	Simulating catalytic processes under realistic reaction conditions, including dynamic structural changes. nih.gov
Regression Mass Bias Models	Isotope Ratio Mass Spectrometry	Correction of instrumental mass fractionation for accurate and precise determination of isotope ratios (e.g., ¹⁹³/¹⁹¹). canada.caresearchgate.net
Computationally-Guided Ligand Design	Synthetic Chemistry	Prediction of substrate binding energies to guide the rational design of new catalysts. acs.org

Q & A

What methodologies are used to determine the isotopic abundance and atomic mass of ¹⁹³Ir with high precision?

Answer: The isotopic abundance of ¹⁹³Ir (62.7%) is determined via thermal ionization mass spectrometry (TIMS) or multicollector inductively coupled plasma mass spectrometry (MC-ICP-MS). These methods require rigorous correction for mass-dependent fractionation biases, often mitigated by internal standards (e.g., thallium or rhenium isotopes) and regression models . High-precision measurements by IUPAC reaffirmed the atomic mass of ¹⁹³Ir as 192.962924(9) Da, leveraging interlaboratory reproducibility and improved instrumental calibration .

How do the nuclear spin (I = 3/2) and magnetic moment (μ = μN) of ¹⁹³Ir influence its application in hyperfine structure studies?

Answer: The nuclear spin and magnetic moment of ¹⁹³Ir enable hyperfine splitting in spectroscopic analyses. For example, unresolved hyperfine structure in Ir I emission lines (e.g., at 351.3 nm) complicates atomic transition measurements, requiring Fourier-transform spectroscopy (FTS) and interference-based techniques to isolate isotope shifts . These properties are critical in astrophysical studies to interpret iridium abundances in stellar spectra .

What experimental challenges arise when using ¹⁹³Ir in isotopic labeling for catalytic mechanism studies?

Answer: Isotopic labeling with ¹⁹³Ir in organometallic catalysts (e.g., Ir(III) complexes) requires synthesis of isotopically enriched precursors to trace reaction pathways. Challenges include minimizing isotopic dilution during ligand exchange and ensuring kinetic isotope effects (KIEs) are accounted for in rate-limiting steps, such as oxidative addition or reductive elimination. Mechanistic studies combine isotopic tracing with kinetic profiling and DFT calculations to validate intermediates .

How is ¹⁹³Ir utilized in Nuclear Resonant Scattering (NRS) to probe magnetic properties in iridium oxides?

Answer: ¹⁹³Ir’s nuclear resonance at 73 keV allows NRS to study magnetic ordering in iridium oxides (e.g., Sr₂IrO₄). This technique measures the Lamb-Mössbauer factor and hyperfine field splitting, providing insights into relativistic spin-orbit coupling effects. Synchrotron-based NRS at beamlines like P01 (PETRA III) achieves sub-nanometer spatial resolution, enabling direct observation of magnetic phase transitions .

What discrepancies exist in historical atomic weight determinations of iridium, and how were they resolved?

Answer: Early atomic weight estimates (e.g., 190.22(3) in 1969) suffered from limited instrumental precision and isotopic fractionation errors. By 1993, IUPAC adopted Ar(Ir) = 192.217(3) using negative-TIMS and MC-ICP-MS, which resolved inconsistencies between positive/negative ion measurements. Modern values reflect a 0.001% uncertainty, emphasizing calibration against synthetic isotope mixtures .

How do researchers address mass spectrometer biases in ¹⁹³Ir/¹⁹¹Ir ratio measurements?

Answer: Biases due to ion transmission efficiency are corrected using double-spike methods (e.g., ¹⁹³Ir-¹⁹¹Ir with ¹⁸⁵Re-¹⁸⁷Re or ²⁰³Tl-²⁰⁵Tl). Regression models plot measured ratios against known standards to quantify nonlinear fractionation trends. For instance, the NRC’s IRIS-1 reference material validates ratio accuracy within 0.005% .

What role does ¹⁹³Ir play in cross-section measurements for radioisotope production?

Answer: ¹⁹³Ir is irradiated with α-particles (e.g., 50 MeV beams) to produce gold isotopes (¹⁹⁰–¹⁹⁶Au) via (α,xn) reactions. Precise cross-section data require γ-spectroscopy of activated targets and Monte Carlo simulations to account for neutron evaporation competition. This methodology supports medical isotope production (e.g., ¹⁹⁵mPt) .

How do isotopic anomalies in ¹⁹³Ir inform nucleosynthesis models?

Answer: Anomalous ¹⁹³Ir/¹⁹¹Ir ratios in meteorites (e.g., CI chondrites) reflect incomplete r-process equilibration in supernovae. High-resolution mass spectrometry distinguishes these anomalies from terrestrial fractionation, constraining astrophysical site conditions and timescales .